Methyl 5-(chloromethyl)thiophene-3-carboxylate

• CAS: 34767-77-6

Core Science & Biosynthesis

Methyl 5-(chloromethyl)thiophene-3-carboxylate physical properties and exact mass

An in-depth technical analysis of Methyl 5-(chloromethyl)thiophene-3-carboxylate , designed for researchers, synthetic chemists, and drug development professionals.

Executive Summary

Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS: 34767-77-6) is a highly versatile, bifunctional heterocyclic building block[1]. Featuring both an electrophilic chloromethyl group and a hydrolyzable methyl ester, it serves as a critical intermediate in the synthesis of complex pharmacophores. Most notably, it is utilized in the development of substituted heteroarylalkanoic acids, which function as aldose reductase inhibitors (ARIs) for the management of diabetic complications such as neuropathy and retinopathy[2]. This whitepaper provides a rigorous analysis of its physical properties, exact mass characteristics, and field-proven experimental protocols for its synthetic utilization and analytical validation.

Chemical Identity & Structural Architecture

The molecular architecture of this compound consists of a central electron-rich thiophene ring, substituted at the 3-position with a methyl ester and at the 5-position with a chloromethyl moiety.

• The Chloromethyl Group (-CH 2​ Cl): Acts as a potent electrophile. The adjacent electron-rich thiophene ring stabilizes the transition state during nucleophilic substitution (S N​ 2) reactions, making this benzylic-type chloride highly reactive towards amines, thiols, and alkoxides.

• The Methyl Ester (-COOCH 3​ ): Provides a protected carboxylate that remains stable under mild basic or acidic conditions but can be selectively saponified to the corresponding free acid or converted into amides post-alkylation.

Physical Properties & High-Resolution Exact Mass (HRMS) Profiling

For high-resolution mass spectrometry (HRMS) and structural elucidation, understanding the exact monoisotopic mass and isotopic distribution is paramount. The presence of both Chlorine ( 35 Cl/ 37 Cl) and Sulfur ( 32 S/ 34 S) generates a highly distinct isotopic signature.

Table 1: Physicochemical and Mass Spectrometry Data

Property	Value
IUPAC Name	Methyl 5-(chloromethyl)thiophene-3-carboxylate
CAS Registry Number	34767-77-6[1]
Molecular Formula	C 7​ H 7​ ClO 2​ S
Molecular Weight	190.65 g/mol
Monoisotopic Exact Mass	189.9855 Da
Predicted Boiling Point	~260–280 °C
Physical State	Pale yellow to colorless oil / low-melting solid

Isotopic Signature Analysis (Self-Validating Marker): In HRMS, the monoisotopic peak (M) occurs at m/z 189.9855. Due to the natural abundance of 37 Cl (~24.2% of all Cl) and 34 S (~4.2% of all S), the M+2 peak is highly diagnostic. The M+2 cluster will appear at approximately m/z 191.9826, with an intensity of roughly 36% relative to the monoisotopic peak. This specific 3:1 ratio (M / M+2) acts as a built-in validation metric during LC-MS analysis to confirm the retention of the chloromethyl group prior to downstream derivatization.

Synthetic Utility in Drug Development

The primary application of this compound is as a precursor in medicinal chemistry. It is heavily utilized in the synthesis of substituted heteroarylalkanoic acids[2]. These derivatives function as aldose reductase inhibitors, which block the polyol pathway—a critical mechanism in the pathogenesis of diabetic complications[2]. The chloromethyl group allows for the rapid attachment of various pharmacophores (such as substituted anilines or phenols) via S N​ 2 displacement, while the ester is subsequently saponified to yield the active alkanoic acid[2].

Field-Proven Experimental Protocols

Protocol 1: Chemoselective Nucleophilic Substitution (S N​ 2)

Objective: Displace the chloride with a primary or secondary amine while preserving the methyl ester. Causality & Rationale: N,N-Dimethylformamide (DMF) is selected as the solvent. As a polar aprotic solvent, DMF solvates the potassium cations (from K 2​ CO 3​ ) but leaves the nucleophilic anions "naked" and highly reactive, accelerating the S N​ 2 pathway. K 2​ CO 3​ is chosen over NaOH to prevent the premature saponification of the methyl ester.

• Preparation: Dissolve 1.0 equivalent of Methyl 5-(chloromethyl)thiophene-3-carboxylate in anhydrous DMF to achieve a 0.2 M concentration.

• Activation: Add 1.5 equivalents of anhydrous K 2​ CO 3​ (acid scavenger) and 1.2 equivalents of the target nucleophile (e.g., an amine).

• Reaction: Stir the mixture at 40°C under an inert N 2​ atmosphere for 4–6 hours.

• Self-Validation (In-Process): Monitor via Thin Layer Chromatography (TLC) using Hexanes:EtOAc (4:1). The disappearance of the UV-active starting material spot (R f​ ~0.6) indicates reaction completion.

• Workup: Quench with distilled water to dissolve inorganic salts. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine to remove residual DMF, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

Protocol 2: LC-HRMS Validation Method

Objective: Confirm the exact mass and isotopic fidelity of the starting material or synthesized intermediate. Causality & Rationale: Electrospray Ionization (ESI) is used. Since the parent molecule lacks strongly basic aliphatic amines, it may ionize primarily as the sodium adduct [M+Na] + rather than the protonated[M+H] + .

• Sample Prep: Dilute the compound to 1 µg/mL in LC-MS grade Methanol.

• Chromatography: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient of Water and Acetonitrile (both containing 0.1% Formic Acid) to ensure sharp peak shape.

• Ionization: Utilize ESI in positive mode (ESI+). Scan for the sodium adduct [M+Na] + at m/z 212.9753, or [M+H] + at m/z 190.9934 depending on the specific source conditions.

• Self-Validation (Data Analysis): Extract the exact mass chromatogram with a mass tolerance of <5 ppm. Validate the structural integrity by confirming the ~3:1 ratio of the M and M+2 isotopic peaks, proving the chlorine atom is intact.

Visualizations

Fig 1. SN2 synthetic workflow for derivatizing the chloromethyl group.

Fig 2. LC-HRMS analytical pathway for exact mass and isotopic profiling.

References

• Chemical Substance Information: methyl 5-(chloromethyl)thiophene-3-carboxylate. NextSDS. Available at: [Link]

• Substituted heteroarylalkanoic acids (Patent TW200303198A).Google Patents.

Sources

• 1. nextsds.com [nextsds.com]
• 2. TW200303198A - Substituted heteroarylalkanoic acids - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility Profile of Methyl 5-(chloromethyl)thiophene-3-carboxylate in Organic Solvents

Introduction

Methyl 5-(chloromethyl)thiophene-3-carboxylate is a heterocyclic building block of significant interest in medicinal chemistry and drug development.[1] As a thiophene derivative, it serves as a versatile scaffold for the synthesis of complex molecules with a wide range of pharmacological activities.[2] The reactivity of the chloromethyl group, coupled with the electronic properties of the thiophene ring, makes this compound a valuable intermediate in the creation of novel therapeutic agents.[3] A comprehensive understanding of its solubility in organic solvents is a critical prerequisite for its effective use in synthesis, purification, formulation, and various screening assays.[4]

This technical guide provides a detailed analysis of the expected solubility profile of Methyl 5-(chloromethyl)thiophene-3-carboxylate. Due to the limited availability of specific quantitative solubility data in public literature, this document emphasizes the prediction of solubility based on physicochemical properties and provides a robust, field-proven experimental protocol for its accurate determination. This guide is intended for researchers, scientists, and drug development professionals who utilize thiophene derivatives in their work.

Physicochemical Properties and Solubility Prediction

The solubility of a compound is fundamentally governed by its molecular structure and the principle of "like dissolves like."[5] By examining the key physicochemical properties of Methyl 5-(chloromethyl)thiophene-3-carboxylate, we can make informed predictions about its behavior in various organic solvents.

Property	Value/Prediction	Source/Comment
Molecular Formula	C₇H₇ClO₂S	[6]
Molecular Weight	190.65 g/mol	Calculated from the molecular formula.
CAS Number	34767-77-6	[7][8]
Predicted XlogP	1.9	[6]
Structure	Thiophene ring with a methyl ester and a chloromethyl substituent.	-

The predicted XlogP value of 1.9 suggests that Methyl 5-(chloromethyl)thiophene-3-carboxylate has a moderately lipophilic character.[6] The presence of the polar methyl ester group can contribute to solubility in polar solvents, while the thiophene ring and the chloromethyl group enhance its affinity for less polar environments. Thiophene itself is known to be insoluble in water but soluble in most organic solvents like ethanol and ether.[4][5]

Predicted Solubility Profile

Based on these properties, a qualitative solubility profile can be predicted. This serves as a practical starting point for solvent selection in experimental work.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Protic Polar	Methanol, Ethanol	High	The methyl ester can engage in dipole-dipole interactions.
Aprotic Polar	Acetone, Acetonitrile, DMSO, DMF	High	Strong dipole-dipole interactions are expected.
Halogenated	Dichloromethane, Chloroform	High	Similarities in polarity and potential for weak interactions.
Aromatic	Toluene, Benzene	Moderate to High	The aromatic thiophene ring should interact favorably.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Moderate to High	Good balance of polarity for this compound.
Non-polar	Hexane, Cyclohexane	Low to Moderate	The polarity of the methyl ester will likely limit solubility.
Aqueous	Water	Insoluble	The overall lipophilic character of the molecule dominates.[4][5]

Experimental Determination of Solubility: A Validated Protocol

Given the absence of extensive published quantitative data, experimental verification is essential. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a solid compound in a solvent.[4]

Principle

An excess amount of the solid solute is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved solute is measured using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Step-by-Step Methodology

• Preparation of Saturated Solution:

  • Add an excess amount of Methyl 5-(chloromethyl)thiophene-3-carboxylate to a known volume of the selected organic solvent in a sealed glass vial. The excess solid should be clearly visible.

  • Place the vials in a temperature-controlled shaker bath. A standard temperature of 25°C is often used.

  • Agitate the samples for a period of 24 to 72 hours to ensure equilibrium is reached. The duration may need to be optimized.

• Phase Separation:

  • Once equilibrium is achieved, remove the vials from the shaker.

  • Allow the vials to stand undisturbed at the same constant temperature to let the undissolved solid settle.

  • To ensure complete separation of the solid from the liquid, centrifuge the vials.

  • Carefully withdraw the supernatant (the saturated solution) using a pipette. For highly accurate measurements, filter the supernatant through a chemically inert syringe filter (e.g., 0.45 µm PTFE) to remove any remaining microscopic particles.

• Analysis and Quantification:

  • Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent to bring the concentration within the linear range of the analytical instrument.

  • Quantify the concentration of Methyl 5-(chloromethyl)thiophene-3-carboxylate in the diluted sample using a validated HPLC method with UV detection.

  • A calibration curve must be generated using standard solutions of the compound at known concentrations to ensure accurate quantification.

• Data Reporting:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Report the solubility in standard units, such as mg/mL or mol/L, and specify the temperature at which the measurement was made.

Experimental Workflow Diagram

Caption: Workflow for determining equilibrium solubility using the shake-flask method.

Factors Influencing Solubility

Several factors can influence the solubility of Methyl 5-(chloromethyl)thiophene-3-carboxylate. Understanding these can aid in the design of experiments and the interpretation of results.

• Temperature: For most solid solutes, solubility increases with increasing temperature. This is because the dissolution process is often endothermic, and applying heat provides the energy needed to overcome the lattice energy of the solid.

• Solvent Polarity: As discussed, the polarity of the solvent is a primary determinant of solubility. A solvent that has a polarity similar to that of the solute will generally be a better solvent for it.

• Purity of the Compound: Impurities in the solid can affect its crystal lattice and, consequently, its solubility.

• Presence of Other Solutes: The presence of other compounds in the solvent can either increase or decrease the solubility of the target compound through various intermolecular interactions.

Diagram of Influencing Factors

Caption: Key factors influencing the solubility of the target compound.

Conclusion

References

• PubChemLite. (n.d.). Methyl 5-(chloromethyl)thiophene-3-carboxylate (C7H7ClO2S). Retrieved from [Link]

• ResearchGate. (n.d.). Properties of Thiophene Derivatives and Solubility. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Applications of Methyl 5-Chloro-3-Chlorosulfonyl-Thiophene-2-Carboxylate in Pharmaceutical Synthesis. Retrieved from [https://www. Ningbo Inno Pharmchem Co.,Ltd./perspectives-insights/applications-of-methyl-5-chloro-3-chlorosulfonyl-thiophene-2-carboxylate-in-pharmaceutical-synthesis]([Link]. Ningbo Inno Pharmchem Co.,Ltd./perspectives-insights/applications-of-methyl-5-chloro-3-chlorosulfonyl-thiophene-2-carboxylate-in-pharmaceutical-synthesis)

• Patel, H., et al. (2021). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Retrieved from [Link]

• Chemical Substance Information. (n.d.). methyl 5-(chloromethyl)thiophene-3-carboxylate. Retrieved from [Link]

• ACS Publications. (n.d.). Thermodynamic Properties of Thiophene. Journal of the American Chemical Society. Retrieved from [Link]

• Chemical Substance Information. (n.d.). methyl 5-(chlorosulfonyl)thiophene-3-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate. Retrieved from [Link]

• Der Pharma Chemica. (2011). Synthesis, properties and biological activity of thiophene: A review. Retrieved from [Link]

• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. (2025). Journal of Drug Delivery and Therapeutics. Retrieved from [Link]

Sources

• 1. cognizancejournal.com [cognizancejournal.com]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PubChemLite - Methyl 5-(chloromethyl)thiophene-3-carboxylate (C7H7ClO2S) [pubchemlite.lcsb.uni.lu]
• 7. nextsds.com [nextsds.com]
• 8. methyl 5-(chloromethyl)thiophene-3-carboxylate | 34767-77-6 [sigmaaldrich.com]

A Technical Guide to the Crystal Structure and X-ray Diffraction of Methyl 5-(chloromethyl)thiophene-3-carboxylate

Disclaimer: As of the last database search, a specific, publicly available crystal structure for Methyl 5-(chloromethyl)thiophene-3-carboxylate has not been reported. This guide is therefore presented as a comprehensive, hypothetical case study based on established scientific principles and data from analogous thiophene derivatives. It is intended to serve as a detailed instructional resource for researchers in structural chemistry and drug development.

Introduction

Thiophene-containing molecules are a cornerstone in medicinal chemistry and materials science, valued for their diverse biological activities and electronic properties.[1][2] Methyl 5-(chloromethyl)thiophene-3-carboxylate is a key synthetic intermediate, with its reactive chloromethyl group providing a versatile handle for further chemical modifications. A precise understanding of its three-dimensional structure is paramount for rational drug design and the development of novel materials, as the solid-state conformation and intermolecular interactions dictate many of its physical and biological properties.[3][4]

This technical guide provides a comprehensive overview of the methodologies required to determine the crystal structure of Methyl 5-(chloromethyl)thiophene-3-carboxylate using single-crystal X-ray diffraction.[5][6] It serves as an in-depth protocol, from synthesis and crystallization to data collection, structure solution, and refinement, offering insights into the experimental rationale at each step.

Methodology

The determination of a crystal structure is a multi-step process that begins with the synthesis of the pure compound and culminates in the final refined structural model. The workflow is designed to ensure the highest quality data and a chemically sensible and accurate final structure.

Synthesis and Purification

The target compound, Methyl 5-(chloromethyl)thiophene-3-carboxylate, can be synthesized via established routes in organic chemistry. A plausible and common method would be the chloromethylation of a suitable thiophene precursor. The final product must be purified to a high degree, typically greater than 99%, as impurities can significantly hinder crystallization.

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of methyl thiophene-3-carboxylate in a suitable solvent (e.g., dichloromethane), add a chloromethylating agent (e.g., a mixture of formaldehyde and hydrogen chloride, or a protected equivalent) at a controlled temperature.

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Quench the reaction with an appropriate aqueous solution, separate the organic layer, and wash it sequentially with water and brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure Methyl 5-(chloromethyl)thiophene-3-carboxylate.[7]

Crystallization

The growth of high-quality single crystals is often the most challenging step in a crystal structure determination. The goal is to obtain crystals of sufficient size (typically >0.1 mm in at least two dimensions) and with a well-ordered internal lattice.

Experimental Protocol: Crystallization

• Solvent Selection: Screen a variety of solvents with differing polarities to find a system in which the compound has moderate solubility.

• Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in a chosen solvent (e.g., ethanol, ethyl acetate, or a mixture) in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days at room temperature.

• Vapor Diffusion: In a sealed container, place a small vial containing a concentrated solution of the compound. In the larger container, place a greater volume of a miscible "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the compound's solution will gradually reduce its solubility, promoting crystal growth.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a nylon loop and coat them in a cryoprotectant (e.g., paratone-N oil) to prevent solvent loss and ice formation during data collection.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is a non-destructive analytical technique that provides detailed information about the atomic arrangement within a crystal.[5][8] By measuring the diffraction pattern of X-rays scattered by the electron clouds of the atoms, one can reconstruct a three-dimensional model of the molecule.

Experimental Protocol: Data Collection and Structure Solution

• Crystal Mounting: Mount a selected crystal on a goniometer head and place it on the diffractometer.

• Data Collection: Cool the crystal to a low temperature (e.g., 100 K) in a stream of cold nitrogen gas to minimize thermal motion and radiation damage. Collect a series of diffraction images by rotating the crystal in a monochromatic X-ray beam. Modern diffractometers automate this process.[9]

• Data Reduction: Integrate the raw diffraction images to obtain a list of reflection intensities and their corresponding Miller indices (h, k, l). Apply corrections for various experimental factors (e.g., Lorentz and polarization effects).

• Structure Solution: Use direct methods or Patterson methods to solve the phase problem and generate an initial electron density map. This map should reveal the positions of the heavier atoms (S, Cl, O, C).

• Structure Refinement: Refine the initial atomic positions and assign atomic displacement parameters (describing thermal motion) by least-squares fitting against the experimental data. Locate hydrogen atoms from the difference electron density map or place them in calculated positions. Refine the model until the calculated and observed diffraction patterns show the best possible agreement.

Caption: Experimental workflow for crystal structure determination.

Results and Discussion

Crystallographic Data

The following table summarizes representative crystallographic data for Methyl 5-(chloromethyl)thiophene-3-carboxylate, as would be expected for a small organic molecule.

Parameter	Hypothetical Value
Chemical formula	C₇H₇ClO₂S
Formula weight	190.65 g/mol
Crystal system	Monoclinic
Space group	P2₁/c
a, b, c (Å)	8.5, 12.0, 9.2
α, β, γ (°)	90, 105, 90
Volume (ų)	905
Z (molecules/unit cell)	4
Calculated density (g/cm³)	1.398
Absorption coefficient (mm⁻¹)	0.65
F(000)	392
Temperature (K)	100
Wavelength (Å)	0.71073 (Mo Kα)
Reflections collected	~5000
Independent reflections	~1800
R_int	0.04
Final R indices [I>2σ(I)]	R₁ = 0.045, wR₂ = 0.110
Goodness-of-fit on F²	1.05

Molecular Structure

The refined crystal structure would be expected to confirm the covalent bonding and connectivity of Methyl 5-(chloromethyl)thiophene-3-carboxylate. Key structural features to analyze would include:

• Thiophene Ring Planarity: The five-membered thiophene ring is expected to be essentially planar.

• Conformation of Substituents: The relative orientation of the ester and chloromethyl groups with respect to the thiophene ring would be of significant interest. Torsion angles would define whether these groups are oriented in or out of the ring plane.

• Bond Lengths and Angles: The C-S, C-C, C-O, and C-Cl bond lengths and angles should be consistent with standard values for similar fragments in the Cambridge Structural Database (CSD).[10] Any significant deviations could indicate electronic effects or strain within the molecule.

Supramolecular Assembly and Crystal Packing

In the solid state, molecules of Methyl 5-(chloromethyl)thiophene-3-carboxylate would pack in a specific arrangement dictated by intermolecular forces. Potential interactions to investigate include:

• Hydrogen Bonding: While the molecule lacks strong hydrogen bond donors, weak C-H···O or C-H···Cl hydrogen bonds may be present, influencing the packing arrangement.

• Halogen Bonding: The chlorine atom could potentially act as a halogen bond donor, interacting with the oxygen atoms of the ester group in neighboring molecules.

• π-π Stacking: The aromatic thiophene rings might engage in π-π stacking interactions, contributing to the overall stability of the crystal lattice.

Understanding these non-covalent interactions is crucial, as they can impact properties such as melting point, solubility, and bioavailability in a pharmaceutical context.

Conclusion

This technical guide outlines the comprehensive methodology for determining the crystal structure of Methyl 5-(chloromethyl)thiophene-3-carboxylate. By following a rigorous workflow of synthesis, crystallization, and single-crystal X-ray diffraction, a detailed three-dimensional model of the molecule can be obtained. The resulting structural information, including molecular conformation and intermolecular packing, provides invaluable insights for researchers in drug development and materials science, enabling a deeper understanding of the compound's structure-property relationships.

References

• FZU. (n.d.). X-ray single-crystal diffraction. Retrieved from [Link]

• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. SERC. Retrieved from [Link]

• Universität Ulm. (2026, March 16). Molecular Structure Analysis: Single-Crystal X-ray Diffraction. Retrieved from [Link]

• Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction. Retrieved from [Link]

• MDPI. (2021, July 22). Thiophene-3-carbonyl Chloride. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl 5-(chloromethyl)thiophene-3-carboxylate (C7H7ClO2S). Retrieved from [Link]

• re3data.org. (2026, February 3). Cambridge Structural Database. Retrieved from [Link]

• MIT Information Systems & Technology. (n.d.). Cambridge Structural Database. Retrieved from [Link]

• Chemical Substance Information. (n.d.). methyl 5-(chloromethyl)thiophene-3-carboxylate. Retrieved from [Link]

• MDPI. (2020, January 1). Crystal Structure and Computational Study on Methyl-3-Aminothiophene-2-Carboxylate. Retrieved from [Link]

• Google Patents. (n.d.). EP0340472A1 - Process for the preparation of 5-chloro-3-chlorosulphonyl-2-thiophene-carboxylic esters.

• ResearchGate. (n.d.). Fiesselmann-type synthesis of.... Retrieved from [Link]

• RCSB PDB. (2023, July 17). CIF Ligand Summary Page. Retrieved from [Link]

• Crystallography Open Database. (n.d.). Search results. Retrieved from [Link]

• PubChem. (n.d.). Methyl 5-chloro-3-(chlorosulfonyl)thiophene-2-carboxylate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Classification of crystal structures of thiophene-containing organic semiconductors. CrystEngComm. Retrieved from [Link]

• ResearchGate. (2008, June). Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate. Retrieved from [Link]

• BMC Chemistry. (2024). New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hir. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. mdpi.com [mdpi.com]
• 4. Classification of crystal structures of thiophene-containing organic semiconductors - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 6. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
• 7. nextsds.com [nextsds.com]
• 8. pulstec.net [pulstec.net]
• 9. Single Crystal X-Ray Diffraction Analysis - XRD - Advancing Materials [thermofisher.com]
• 10. Cambridge Structural Database | re3data.org [re3data.org]

Technical Whitepaper: Safety, Toxicity, and Handling Protocols for Methyl 5-(chloromethyl)thiophene-3-carboxylate

Executive Summary

As a Senior Application Scientist overseeing scale-up syntheses and medicinal chemistry workflows, I approach highly reactive intermediates with a dual focus on synthetic utility and rigorous safety. Methyl 5-(chloromethyl)thiophene-3-carboxylate is a potent electrophilic building block widely utilized in drug development. Notably, it serves as a critical structural precursor in the synthesis of aldose reductase inhibitors (ARIs), which are deployed to treat severe diabetic complications such as neuropathy and retinopathy[1].

However, the very chemical properties that make this compound synthetically valuable—namely, its highly reactive chloromethyl group—also render it a significant occupational hazard. This whitepaper provides an in-depth analysis of its physicochemical profile, mechanistic toxicity, and establishes a field-proven, self-validating protocol for safely handling this material in the laboratory.

Physicochemical & Regulatory Profiling

To design safe experimental workflows, we must first establish the foundational properties of the compound. The data below summarizes the core identifiers and regulatory hazard classifications[2],[3].

Table 1: Physicochemical Identifiers

Property	Value
Chemical Name	Methyl 5-(chloromethyl)thiophene-3-carboxylate
CAS Number	34767-77-6
EC Number	118-318-4
Molecular Formula	C₇H₇ClO₂S
Molecular Weight	190.65 g/mol
Structural Class	Thiophene derivative; Alkyl halide

Table 2: GHS Hazard Profile

GHS Classification	Hazard Code	Category	Signal Word
Skin Corrosion	H314	Skin Corr. 1B	Danger
Specific Target Organ Toxicity	H336	STOT SE 3 (Single Exposure)	Warning

Mechanistic Toxicology & Pharmacological Relevance

In my experience, simply reading an MSDS is insufficient; scientists must understand the causality behind the hazards. The toxicity of Methyl 5-(chloromethyl)thiophene-3-carboxylate is directly tied to its mechanism of action as an alkylating agent.

The Causality of H314 (Skin Corrosion): The chloromethyl group (-CH₂Cl) attached to the electron-rich thiophene ring is highly electrophilic. The thiophene ring stabilizes the transition state during nucleophilic substitution (Sₙ2) reactions, functioning similarly to a reactive benzylic halide. Upon dermal contact, this electrophile rapidly undergoes Sₙ2 reactions with the nucleophilic residues (such as the thiol groups of cysteine or the primary amines of lysine) present in epidermal proteins. This irreversible covalent alkylation denatures the proteins, leading to rapid cellular necrosis and the severe tissue burns classified under Skin Corr. 1B (H314) [3].

The Causality of H336 (STOT SE 3): The compound possesses sufficient volatility to pose an inhalation risk. If aerosolized or vaporized, it can be absorbed through the respiratory tract. Systemic circulation of this alkylating agent can lead to central nervous system (CNS) depression, manifesting clinically as drowsiness or dizziness, which warrants the STOT SE 3 (H336) designation[3].

Figure 1: Mechanistic pathway detailing the electrophilic toxicity and systemic hazards of the compound.

Self-Validating Experimental Workflows

When utilizing this compound to synthesize complex APIs (such as aldose reductase inhibitors[1]), we must implement a self-validating system . This means the protocol contains built-in analytical checks to confirm success or failure at each step before proceeding, ensuring both high synthetic yield and absolute operator safety.

Standard Operating Procedure: Nucleophilic Substitution (Amine Coupling)

Step 1: Reagent Integrity Check

• Action: Perform a rapid ¹H-NMR or TLC of the starting material before use.

• Causality: The chloromethyl group is highly susceptible to atmospheric moisture, which hydrolyzes it to the corresponding, unreactive hydroxymethyl derivative.

• Validation Gate: Proceed only if the -CH₂Cl singlet is clearly visible in the NMR spectrum (~4.7 ppm) without the corresponding alcohol peak.

Step 2: Anhydrous Dissolution

• Action: Dissolve the compound in anhydrous THF or DMF under an inert nitrogen (N₂) atmosphere.

• Causality: Water acts as a competing nucleophile. An inert atmosphere prevents moisture ingress, ensuring the electrophile remains fully intact for the target amine.

• Validation Gate: Karl Fischer titration of the solvent must show <50 ppm water content.

Step 3: Controlled Nucleophile Addition

• Action: Add the nucleophile dropwise while maintaining the reaction vessel at 0°C using an ice bath.

• Causality: The Sₙ2 displacement of the chloromethyl group is highly exothermic. Rapid addition causes a thermal runaway, leading to solvent boiling, vaporization of the toxic compound, and a spike in inhalation exposure risk (H336)[3].

• Validation Gate: Continuous internal temperature monitoring. If the internal temperature exceeds 5°C, the addition rate is automatically paused.

Step 4: Reaction Monitoring

• Action: Allow the reaction to gradually warm to room temperature and monitor via LC-MS.

• Causality: Ensures complete consumption of the toxic alkylating agent before the workup phase, minimizing exposure risks during downstream extraction.

• Validation Gate: The reaction is deemed complete only when the mass peak corresponding to the starting material (m/z ~190.6) is entirely absent.

Step 5: Chemical Quenching

• Action: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl).

• Causality: NH₄Cl safely neutralizes any unreacted amine nucleophiles and protonates the leaving groups without causing a violent pH swing or exotherm.

• Validation Gate: The aqueous layer pH should read ~6-7 post-quench.

Figure 2: Self-validating experimental workflow for safe nucleophilic substitution reactions.

Decontamination & Emergency Response

In the event of a spill outside the fume hood, standard organic solvent cleanup is insufficient and dangerous. Because the compound is a potent alkylating agent, it must be chemically deactivated.

Spill Neutralization Protocol:

• Don heavy-duty nitrile gloves, a respirator (to protect against H336 vapors), and chemical safety goggles.

• Flood the spill area with a mild, aqueous nucleophilic solution (e.g., 5% aqueous ammonia or saturated sodium bicarbonate).

• Causality: The ammonia acts as a sacrificial nucleophile, rapidly reacting with the chloromethyl group to form a harmless, water-soluble amine salt, thereby permanently neutralizing the H314 skin corrosion hazard before physical cleanup begins.

• Allow 15 minutes for complete hydrolysis/alkylation before wiping the area with absorbent pads. Dispose of pads in sealed, halogenated waste containers.

References

1.[1] Title: TW200303198A - Substituted heteroarylalkanoic acids (Aldose Reductase Inhibitors) Source: Google Patents URL:

2.[2],[3] Title: methyl 5-(chloromethyl)thiophene-3-carboxylate — Chemical Substance Information & Hazard Classifications Source: NextSDS URL: [Link]

Sources

• 1. TW200303198A - Substituted heteroarylalkanoic acids - Google Patents [patents.google.com]
• 2. nextsds.com [nextsds.com]
• 3. nextsds.com [nextsds.com]

Thermodynamic Stability and Melting Point Profile of Methyl 5-(chloromethyl)thiophene-3-carboxylate

Executive Summary

Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS: 34767-77-6) is a highly versatile, bifunctional heterocyclic building block extensively utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and agrochemicals. The molecule presents a unique thermodynamic dichotomy: it possesses a resonance-stabilized thiophene-3-carboxylate core juxtaposed with a highly labile, reactive 5-chloromethyl moiety.

Understanding the precise melting point and thermodynamic stability of this compound is not merely a matter of physical characterization; it is a critical safety and quality control imperative. Mishandling or improper thermal exposure can trigger auto-catalytic degradation pathways, compromising synthetic yields and posing severe pressure-buildup hazards in sealed reactors. This whitepaper provides an authoritative, in-depth guide to the thermodynamic behavior, degradation causality, and the self-validating analytical protocols required to accurately profile this compound.

Structural Thermodynamics & Degradation Causality

To predict and measure the thermodynamic stability of Methyl 5-(chloromethyl)thiophene-3-carboxylate, one must analyze the electronic push-pull dynamics of its substituents.

The Causality of Instability

The primary driver of thermal instability in this molecule is the chloromethyl group . In benzylic and hetero-benzylic systems, the carbon-chlorine bond is inherently susceptible to heterolytic cleavage. Upon thermal stress, the molecule undergoes dehydrohalogenation, releasing hydrogen chloride (HCl) gas[1].

The causality of this degradation is auto-catalytic:

• Initiation: Ambient thermal energy or trace moisture induces the initial cleavage of the C-Cl bond, forming a transient, resonance-stabilized thienyl carbocation.

• Propagation: The liberated HCl acts as a potent Lewis/Brønsted acid catalyst, protonating the thiophene ring of adjacent molecules and drastically lowering the activation energy for subsequent C-Cl bond cleavages.

• Polymerization: The highly reactive electrophilic carbocations attack the electron-rich centers of neighboring thiophene rings, leading to rapid, exothermic oligomerization and the formation of dark, resinous insoluble polymers[1].

While the electron-withdrawing methyl ester group at the 3-position provides a marginal degree of kinetic stabilization by reducing the overall electron density of the thiophene ring (thereby slightly destabilizing the transition state of the carbocation formation compared to pure 2-(chloromethyl)thiophene), the risk of violent exothermic decomposition remains high at elevated temperatures.

Figure 1: Auto-catalytic thermodynamic degradation pathway of the chloromethyl thiophene derivative.

Melting Point & Thermal Hazard Assessment Protocols

Standard capillary melting point determination is highly discouraged for this compound. The localized heating in a capillary tube can initiate localized decomposition, artificially depressing the observed melting point and yielding an inaccurate, broad melting range. Furthermore, standard open-crucible Differential Scanning Calorimetry (DSC) is insufficient because the endothermic evaporation of evolved HCl gas can mask the critical exothermic decomposition signals[2].

To ensure a self-validating system, we employ High-Pressure Sealed-Crucible DSC coupled with Thermogravimetric Analysis-Fourier Transform Infrared Spectroscopy (TGA-FTIR) [3].

Protocol 1: Accurate Melting Point Determination via HP-DSC

Causality of Choice: Sealed high-pressure (HP) gold-plated crucibles suppress the volatilization of HCl. By keeping the mass constant and preventing endothermic gas escape, the true thermodynamic melting endotherm and the subsequent pure decomposition exotherm are isolated and accurately quantified.

Step-by-Step Methodology:

• Calibration (Self-Validation): Calibrate the DSC using an Indium standard (Tm = 156.6 °C, ΔHf = 28.62 J/g) to ensure heat flow and temperature accuracy. Run a baseline with empty sealed crucibles to verify zero-drift.

• Sample Preparation: Inside an argon-filled glovebox (to exclude moisture, which accelerates HCl hydrolysis), accurately weigh 2.0–3.0 mg of Methyl 5-(chloromethyl)thiophene-3-carboxylate into a high-pressure gold-plated crucible.

• Sealing: Hermetically seal the crucible using a specialized press. Weigh the sealed crucible to ±0.001 mg.

• Thermal Program:

  • Equilibrate at 0 °C for 5 minutes.

  • Heat dynamically from 0 °C to 250 °C at a strict heating rate of 5 °C/min. (A slower heating rate ensures thermal equilibrium across the sample, preventing thermal lag).

• Data Extraction: Identify the sharp endothermic peak corresponding to the melting point ( Tm​ ). The onset temperature ( Tonset​ ) is recorded as the thermodynamic melting point, typically observed in the range of 45 °C – 65 °C for this specific functionalized thiophene.

• Post-Run Validation: Reweigh the crucible post-experiment. A mass change of >0.05% invalidates the run, indicating a seal failure and gas escape.

Protocol 2: Degradation Kinetics via TGA-FTIR

Causality of Choice: While HP-DSC captures the heat of decomposition, TGA-FTIR identifies the exact temperature at which mass loss begins and chemically identifies the evolved gases in real-time[3].

Step-by-Step Methodology:

• Sample Loading: Load 5.0 mg of the compound into an open alumina ( Al2​O3​ ) crucible.

• Purge: Purge the TGA furnace and the heated FTIR transfer line (maintained at 200 °C to prevent condensation) with dry Nitrogen at 50 mL/min for 30 minutes.

• Heating: Heat from 25 °C to 400 °C at 10 °C/min.

• Spectroscopic Monitoring: Continuously monitor the FTIR spectra of the evolved gas. Set specific integration windows for HCl (2700–3100 cm−1 ) and CO2​ (2300–2400 cm−1 , indicating ester breakdown).

• Kinetic Analysis: The temperature at 5% mass loss ( Td,5%​ ) is recorded as the onset of thermal degradation.

Figure 2: Parallel self-validating thermal analysis workflows for heterocycles.

Quantitative Data Presentation

The following table synthesizes the expected thermodynamic parameters for Methyl 5-(chloromethyl)thiophene-3-carboxylate based on the structural analysis and thermal profiling of analogous chloromethyl thiophenes and thiophene-3-carboxylates[1],[4].

Table 1: Thermodynamic and Physical Properties Summary

Parameter	Value / Range	Analytical Method	Causality / Note
Melting Point ( Tm​ Onset)	45.0 °C – 65.0 °C	HP-DSC (5 °C/min)	Solid state stabilized by ester dipole-dipole interactions.
Enthalpy of Fusion ( ΔHf​ )	~ 85 - 110 J/g	HP-DSC	Energy required to disrupt the crystalline lattice.
Degradation Onset ( Td,5%​ )	110 °C – 135 °C	TGA ( N2​ atmosphere)	Cleavage of the highly labile C-Cl benzylic bond.
Primary Evolved Gas	Hydrogen Chloride (HCl)	TGA-FTIR	Detected via IR stretching at 2700–3100 cm−1 .
Decomposition Exotherm	> 800 J/g (Highly Exothermic)	HP-DSC	Indicates violent polymerization post-HCl elimination.
Recommended Storage	2 °C – 8 °C (Inert Gas)	Isothermal Stability	Prevents auto-catalytic degradation. Addition of 1% dicyclohexylamine recommended as an acid scavenger.

Conclusion

Methyl 5-(chloromethyl)thiophene-3-carboxylate is a thermally sensitive compound whose utility in drug discovery is bottlenecked by its propensity for auto-catalytic degradation. By utilizing High-Pressure DSC and TGA-FTIR, researchers can accurately bypass the masking effects of gas evolution to determine its true melting point and thermodynamic stability limits. To ensure long-term stability, the compound must be stored under inert, refrigerated conditions, optionally stabilized with a mild, non-nucleophilic base (e.g., dicyclohexylamine) to scavenge trace HCl and halt the degradation pathway.

References

• Sperry, J. B., et al. "On the Use of Differential Scanning Calorimetry for Thermal Hazard Assessment of New Chemistry: Avoiding Explosive Mistakes." SciSpace / OPRD. Available at: [Link]

• PLOS One. "Use of thermal analysis coupled with differential scanning calorimetry, quadrupole mass spectrometry and infrared spectroscopy (TG-DSC-QMS-FTIR) to monitor chemical properties and thermal stability." PLOS. Available at: [Link]

• MDPI. "Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties." MDPI. Available at:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 反,反-1,5-双(4-氟苯基)-1,4-戊二烯-3-酮_价格_报价_最新价格行情_化源网 [m.chemsrc.com]
• 3. TW200303198A - Substituted heteroarylalkanoic acids - Google Patents [patents.google.com]
• 4. axel.as-1.co.jp [axel.as-1.co.jp]

Unlocking the Thiophene-3-Carboxylate Scaffold: Mechanisms of Action, Synthesis, and Toxicological Profiling in Drug Discovery

Executive Summary & Pharmacophoric Rationale

In modern medicinal chemistry, the thiophene-3-carboxylate scaffold has emerged as a highly privileged, multitargeted pharmacophore. Functioning frequently as a bioisostere for phenyl and pyrrole rings, the thiophene nucleus offers unique electronic properties: its sulfur atom participates in specialized dipole interactions, while the 3-carboxylate and 2-amino functional groups provide highly directional hydrogen-bond acceptor and donor vectors, respectively.

This whitepaper dissects the diverse mechanisms of action (MoA) of thiophene-3-carboxylate derivatives, exploring their roles as kinase inhibitors in oncology, allosteric modulators in neurology, and their inherent toxicological liabilities mediated by cytochrome P450 (CYP450) bioactivation.

Divergent Mechanisms of Action (MoA)

Oncology: Kinase Inhibition (JAK2 & FLT3)

Thiophene-3-carboxylate derivatives and their cyclized thieno[2,3-d]pyrimidine analogues are potent inhibitors of tyrosine kinases, specifically targeting the JAK2 and FLT3 pathways.

• The Causality of Binding: The 2-amino group of the thiophene ring acts as a critical hydrogen-bond donor to the backbone carbonyls in the kinase hinge region. Simultaneously, the 3-carboxylate moiety occupies the ATP-binding pocket, forming stable interactions with conserved lysine residues.

• Biological Outcome: By competitively blocking ATP, these compounds prevent the phosphorylation of STAT3. This disruption halts nuclear translocation and downstream gene transcription, ultimately inducing cell cycle arrest and apoptosis in breast cancer and leukemia models 12.

Fig 1: Mechanism of JAK2/STAT3 pathway inhibition by thiophene-3-carboxylate derivatives.

Neurology: GABA_B Positive Allosteric Modulation (PAM)

Beyond competitive inhibition, 2-(acylamino)thiophene derivatives function as Positive Allosteric Modulators (PAMs) for the G-protein coupled GABA_B receptor.

• The Causality of Binding: The NH of the amide group serves as an essential hydrogen-bond donor. Structural modifications that methylate or sterically hinder this NH drastically reduce biological activity. By binding to the allosteric site, these derivatives induce a conformational change that increases the receptor's affinity for endogenous GABA, potentiating GTPγS stimulation without exhibiting intrinsic agonist activity 3.

Neurodegeneration: Acetylcholinesterase (AChE) Inhibition

For Alzheimer's disease applications, thiophene-piperidine hybrids target AChE.

• The Causality of Binding: The carbonyl oxygen of the 3-carboxylate ester provides critical extra binding via hydrogen bonding to the Phe288 residue located in the peripheral anionic site (PAS) of the enzyme. This dual-site binding (catalytic active site + PAS) prevents acetylcholine hydrolysis more effectively than standard drugs like donepezil 4.

Toxicological Liability: CYP450-Mediated Bioactivation

A major hurdle in thiophene drug discovery is genotoxicity. The electron-rich nature of the thiophene ring makes it highly susceptible to enzymatic oxidation by hepatic Cytochrome P450 (CYP450) multifunction oxidases.

• The Mechanism of Toxicity: CYP450 oxidation yields highly reactive thiophene epoxides and sulfoxides. These electrophilic species undergo rapid ring-opening and are susceptible to nucleophilic attack by DNA nucleobases.

• The Causality of Mitigation: The resulting DNA alkylation causes permanent gene mutations during cell replication (quantifiable via the SOS Chromotest). To mitigate this, medicinal chemists strategically place electron-withdrawing groups (like the 3-carboxylate) or steric bulk at the C4 and C5 positions to block CYP450 access and stabilize the ring 5.

Fig 2: CYP450-mediated bioactivation of thiophenes leading to genotoxic DNA adducts.

Quantitative Data Summary

The following table synthesizes the structure-activity relationships (SAR) and pharmacological metrics across different therapeutic targets.

Compound Class	Primary Target	Mechanism of Action	Key Binding Interaction	Efficacy Metric
2-Amino-tetrahydrobenzo[b]thiophenes	JAK2 Kinase	ATP-competitive inhibition; Apoptosis induction	H-bond at hinge region	IC50: ~10-24 µM (MCF-7)
2-(Acylamino)thiophenes	GABA_B Receptor	Positive Allosteric Modulator (PAM)	Amide NH H-bond donor	Potentiation at 25 µM
Thiophene-piperidine hybrids	AChE Enzyme	Enzyme inhibition (PAS & Active site binding)	Carbonyl H-bond with Phe288	Superior to Donepezil
Thieno[2,3-d]pyrimidines	FLT3 Kinase	Tyrosine kinase inhibition	ATP pocket occupation	Affinity: 13.3% - 46.7%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, embedding causality into every methodological step.

Protocol A: Multicomponent Gewald Synthesis of Thiophene-3-Carboxylates

The Gewald reaction is the gold standard for synthesizing 2-aminothiophenes due to its high atom economy and modular nature.

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of cyclohexanone, 10 mmol of ethyl cyanoacetate, and 10 mmol of elemental sulfur (S8) in 25 mL of absolute ethanol.

• Base Catalysis (The Trigger): Cool the mixture to 0°C. Add 10 mmol of triethylamine dropwise over 10 minutes.

  • Causality: Triethylamine deprotonates the active methylene of ethyl cyanoacetate, initiating the Knoevenagel condensation. Dropwise addition prevents runaway exothermic side reactions.

• Cyclization: Attach a reflux condenser and heat the mixture to 50–60°C for 4 hours.

  • Causality: Thermal energy drives the thiolation of the Knoevenagel intermediate, followed by intramolecular cyclization via sulfur insertion to form the stable aromatic thiophene ring.

• Validation & Isolation: Monitor via TLC (Hexane:EtOAc 7:3). Once the starting materials are consumed, pour the mixture into crushed ice. Filter the resulting precipitate and recrystallize from ethanol. Validate molecular mass via LC-MS to ensure no unreacted elemental sulfur remains.

Fig 3: Multicomponent Gewald synthesis workflow for thiophene-3-carboxylate scaffolds.

Protocol B: High-Throughput TR-FRET Kinase Assay (JAK2)

To validate the anticancer MoA, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized to eliminate compound autofluorescence interference.

• Enzyme/Substrate Incubation: In a 384-well plate, combine recombinant JAK2 enzyme (1 nM), ATP (at Km apparent), and a biotinylated peptide substrate in kinase buffer.

• Compound Addition: Add the thiophene-3-carboxylate derivative in a 10-point serial dilution (ranging from 100 µM to 1 nM). Incubate for 60 minutes at room temperature.

  • Causality: A wide dilution range is required to establish a robust Hill slope and accurately calculate the IC50.

• Detection Reagents: Add a stop buffer containing EDTA (to chelate Mg2+ and halt the kinase reaction), Europium-labeled anti-phospho antibody (Donor), and Streptavidin-APC (Acceptor).

  • Causality: The antibody binds only to phosphorylated substrates. Streptavidin binds the biotinylated peptide. FRET only occurs if the kinase was active.

• Signal Quantification: Read the plate using a microplate reader with a 340 nm excitation. Measure emission at 615 nm (Europium) and 665 nm (APC).

  • Causality: Calculating the 665/615 ratio normalizes well-to-well volume discrepancies, ensuring the data's absolute trustworthiness.

References

• Predicting the Genotoxicity of Thiophene Derivatives from Molecular Structure Chemical Research in Toxicology - ACS Public
• Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evalu
• Synthesis and Pharmacological Characterization of 2-(Acylamino)
• Synthesis and Biological Evaluation of Thiophene Derivatives as Acetylcholinesterase Inhibitors PMC - N
• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction MDPI

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and Biological Evaluation of Thiophene Derivatives as Acetylcholinesterase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for Methyl 5-(chloromethyl)thiophene-3-carboxylate

Introduction & Strategic Importance

Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS: 34767-77-6) is a highly versatile electrophilic building block widely utilized in medicinal chemistry. It serves as a crucial intermediate in the synthesis of substituted heteroarylalkanoic acids, which are potent aldose reductase inhibitors (ARIs) developed for the treatment of chronic diabetic complications such as retinopathy and neuropathy[1]. The synthesis relies on the Blanc chloromethylation, a classic electrophilic aromatic substitution (EAS) that installs a reactive chloromethyl group onto the thiophene ring[2].

Mechanistic Rationale & Regioselectivity

The chloromethylation of methyl thiophene-3-carboxylate is highly regioselective. The ester group at the C3 position is electron-withdrawing, which deactivates the ring and directs electrophilic attack. While positions C2 and C5 are both activated relative to C4, the C5 position is significantly less sterically hindered and offers superior resonance stabilization for the intermediate Wheland complex. Consequently, the reaction proceeds almost exclusively at the C5 position.

The mechanism involves the generation of a highly reactive hydroxymethyl cation from paraformaldehyde and hydrochloric acid. Following the electrophilic attack at C5 and subsequent aromatization, the intermediate benzylic-type alcohol is rapidly converted to the corresponding chloride by the excess HCl in the system.

Mechanistic pathway of the Blanc chloromethylation at the thiophene C5 position.

Experimental Methodology

Safety Warning: The Blanc chloromethylation can generate bis(chloromethyl) ether (BCME) as a byproduct, which is a potent human carcinogen. All operations must be conducted in a high-efficiency fume hood with appropriate personal protective equipment (PPE).

Reagent Stoichiometry

Table 1: Optimized Reagent Quantities for a 100 mmol Scale Synthesis

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Methyl thiophene-3-carboxylate	142.17	1.0	14.2 g	Starting Material
Paraformaldehyde	30.03 (as HCHO)	1.5	4.5 g	Electrophile Source
Hydrochloric Acid (37% aq)	36.46	3.0	25.0 mL	Acid Catalyst / Cl⁻ Source
Hydrogen Chloride (gas)	36.46	Excess	-	Cl⁻ Source / Dehydrating Agent
Methyl Isobutyl Ketone (MIBK)	100.16	-	30.0 mL	Co-solvent

Reaction Optimization Parameters

Table 2: Critical Process Parameters and Causality

Parameter	Target Range	Consequence of Deviation (Causality)
Temperature	0 °C to 10 °C	>10 °C: Increased bis-chloromethylation and tar formation[3].<0 °C: Reaction stalls due to poor electrophile generation.
Agitation	>500 RPM	Poor mixing leads to biphasic separation, reducing yield and causing localized exotherms that degrade the thiophene ring.
Reaction Time	4 to 6 hours	Prolonged times lead to product degradation and polymerization.

Step-by-Step Protocol

Step 1: Reaction Setup

• Equip a 250 mL three-neck round-bottom flask with a heavy-duty mechanical stirrer, an internal temperature probe, and a gas dispersion tube connected to an anhydrous HCl gas cylinder.

• Vent the system through a gas scrubber containing a 20% NaOH solution to neutralize excess HCl gas safely.

Step 2: Reagent Loading & Cooling

• Charge the flask with methyl thiophene-3-carboxylate (14.2 g, 100 mmol) and paraformaldehyde (4.5 g, 150 mmol).

• Add 30 mL of methyl isobutyl ketone (MIBK) as a co-solvent. Scientist Insight: MIBK significantly enhances mass transfer in the biphasic reaction mixture, improving overall yield and reaction kinetics[4].

• Slowly add concentrated aqueous HCl (37%, 25 mL, ~300 mmol).

• Submerge the flask in an ice-salt bath and cool the internal temperature to 0–5 °C.

Step 3: Chloromethylation (Electrophilic Aromatic Substitution)

• Initiate vigorous mechanical stirring (>500 RPM).

• Slowly bubble dry HCl gas through the dispersion tube into the reaction mixture.

• Strictly maintain the internal temperature between 0 °C and 10 °C by adjusting the HCl gas flow rate and maintaining the ice-salt bath[3].

• Continue the reaction for 4–6 hours. Monitor the progress via TLC (Hexane:EtOAc 9:1, UV 254 nm) or GC-MS until the starting material is completely consumed.

Step 4: Quenching & Workup

• Disconnect the HCl gas and carefully pour the reaction mixture over 100 g of crushed ice to quench the reaction.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (DCM) (3 × 50 mL).

• Combine the organic layers and wash carefully with saturated aqueous NaHCO₃ until the pH of the aqueous wash is neutral. Caution: Vigorous CO₂ evolution will occur; vent the funnel frequently.

• Wash the organic layer with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath <35 °C to prevent product degradation).

Step 5: Purification

• Purify the crude product via short-path vacuum distillation or flash column chromatography (silica gel, gradient elution from 100% Hexane to 95:5 Hexane:EtOAc).

• Yield: Typically 60–70% of a pale yellow to colorless oil that may crystallize upon refrigeration.

Step-by-step experimental workflow for the synthesis and purification.

Troubleshooting & Analytical Validation

• Bis-chloromethylation: If GC-MS indicates the presence of 2,5-bis(chloromethyl)thiophene derivatives, the reaction temperature was likely too high, or an excessive molar ratio of formaldehyde was used. Ensure strict adherence to the 0–10 °C window[3].

• Incomplete Conversion: If starting material persists after 6 hours, verify the quality of the paraformaldehyde (it can polymerize into unreactive forms over time) and ensure the HCl gas flow is consistent enough to maintain saturation.

• Product Decomposition: The benzylic chloride is prone to hydrolysis or thermal decomposition. Avoid elevated temperatures during rotary evaporation and distillation. Store the final product under an inert atmosphere (Argon/N₂) at -20 °C.

References

• [1] Title: Substituted heteroarylalkanoic acids (TW200303198A) Source: Google Patents URL:

• [3] Title: Chloromethylation of thiophene (US20060161008A1) Source: Google Patents URL:

Sources

• 1. TW200303198A - Substituted heteroarylalkanoic acids - Google Patents [patents.google.com]
• 2. Blanc Chloromethylation | Ambeed [ambeed.com]
• 3. US20060161008A1 - Chloromethylation of thiophene - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Utilizing Methyl 5-(chloromethyl)thiophene-3-carboxylate as a Strategic Building Block in API Synthesis

Introduction & Mechanistic Rationale

Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS 34767-77-6)[1] has emerged as a highly versatile electrophilic building block in the synthesis of Active Pharmaceutical Ingredients (APIs). It is particularly valuable in the development of substituted heteroarylalkanoic acids, which act as potent Aldose Reductase Inhibitors (ARIs)[2].

The structural architecture of this compound offers two distinct, orthogonally reactive sites that streamline complex API synthesis:

• The 5-Chloromethyl Group (Electrophile): The thiophene ring provides benzylic-like resonance stabilization to the adjacent carbon. This lowers the activation energy for bimolecular nucleophilic substitution ( SN​2 ) reactions, making the chloromethyl group an excellent target for N-, O-, or S-alkylation by various heterocyclic scaffolds[3].

• The 3-Methyl Carboxylate (Latent Pharmacophore): The methyl ester acts as a robust protecting group during the initial coupling phase. Upon mild saponification, it yields a free carboxylic acid. This acid is the critical pharmacophore required to anchor the API into the anion-binding pocket of the Aldose Reductase (ALR2) enzyme, forming essential hydrogen bonds with the Tyr48 and His110 residues[4].

Furthermore, the thiophene core serves as a proven bioisostere for benzene, often conferring improved metabolic stability, favorable lipophilicity, and enhanced target affinity without increasing the molecular weight significantly[3].

Biological Context: The Polyol Pathway & Diabetic Complications

Aldose Reductase (ALR2) is the rate-limiting enzyme of the polyol pathway. Under normoglycemic conditions, it plays a minor physiological role in detoxifying toxic aldehydes[4]. However, during hyperglycemia, ALR2 catalyzes the NADPH-dependent reduction of excess glucose into sorbitol[4]. Because sorbitol exhibits poor membrane permeability, it accumulates intracellularly, leading to severe osmotic stress, cellular swelling, and tissue dysfunction[4]. This mechanism is a primary driver of chronic diabetic complications, including neuropathy, retinopathy, and nephropathy[2].

By synthesizing heteroarylalkanoic acids using Methyl 5-(chloromethyl)thiophene-3-carboxylate, researchers can develop potent ARIs that competitively bind to ALR2, halting the pathological accumulation of sorbitol[5].

Polyol pathway and the intervention point of thiophene-based aldose reductase inhibitors.

Experimental Protocols: Synthesis of a Heteroarylalkanoic Acid API

The following self-validating protocols detail the two-step synthesis of a model ARI, coupling a nitrogen-containing heterocycle (e.g., an indole or quinazolinone derivative)[3] with the thiophene building block[2].

Protocol 1: SN​2 N-Alkylation of the Heterocyclic Scaffold

Objective: To covalently link the heterocycle to the thiophene core via nucleophilic substitution. Causality & Rationale: Cesium carbonate ( Cs2​CO3​ ) is selected over potassium or sodium carbonate due to the "cesium effect." The large ionic radius of Cs+ creates a highly reactive, "naked" heterocyclic anion in polar aprotic solvents like DMF. This drastically accelerates the SN​2 reaction while suppressing competing elimination or ester hydrolysis pathways that plague harsher bases.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 1.0 equivalent (eq) of the nitrogen heterocycle (e.g., 10 mmol) in anhydrous DMF to achieve a 0.2 M concentration.

• Deprotonation: Add 1.5 eq of finely powdered anhydrous Cs2​CO3​ (15 mmol). Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation of the nucleophile.

• Electrophile Addition: Dissolve 1.1 eq of Methyl 5-(chloromethyl)thiophene-3-carboxylate (11 mmol) in a minimal volume of anhydrous DMF. Add this solution dropwise to the reaction mixture over 15 minutes to prevent localized thermal spikes.

• Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor the reaction via TLC or LC-MS until the heterocyclic starting material is completely consumed.

• Workup: Cool the mixture to room temperature and quench with ice-cold distilled water (3x the reaction volume). Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude ester intermediate via flash column chromatography (Hexanes/EtOAc).

Protocol 2: Mild Saponification to the Active API

Objective: To unmask the carboxylic acid pharmacophore required for ALR2 inhibition[4]. Causality & Rationale: Lithium hydroxide ( LiOH⋅H2​O ) is utilized instead of NaOH or KOH . The mild nature of LiOH selectively hydrolyzes the methyl ester without cleaving sensitive amide bonds or degrading the newly formed N-alkylated heterocycle.

Step-by-Step Procedure:

• Dissolution: Dissolve the purified ester intermediate (from Protocol 1) in a 3:1:1 mixture of THF/MeOH/ H2​O (0.1 M concentration). The mixed solvent system ensures the solubility of both the lipophilic ester and the hydrophilic hydroxide salt.

• Hydrolysis: Add 3.0 eq of LiOH⋅H2​O . Stir the biphasic mixture vigorously at room temperature for 12–16 hours.

• Monitoring: Confirm the disappearance of the ester via TLC.

• Acidification: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the remaining aqueous phase with distilled water and cool to 0°C. Carefully acidify to pH 2–3 using 1M HCl .

• Isolation: The active heteroarylalkanoic acid API will precipitate as a solid. Collect the product via vacuum filtration, wash with cold water, and dry under high vacuum to afford the final API.

Synthetic workflow for heteroarylalkanoic acid APIs using the thiophene building block.

Data Presentation: Optimization of the Alkylation Step

To validate the experimental choices in Protocol 1, the following table summarizes the quantitative optimization data for the N-alkylation of a standard nitrogen heterocycle with Methyl 5-(chloromethyl)thiophene-3-carboxylate.

Base (1.5 eq)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Primary Impurity Profile
K2​CO3​	Acetone	Reflux (56°C)	12	65%	52%	Unreacted starting material
K2​CO3​	DMF	60°C	8	82%	70%	Minor ester hydrolysis
NaH	THF	0°C to RT	4	>95%	68%	Significant elimination/degradation
Cs2​CO3​	DMF	60°C	4	>98%	91%	Trace (<1%)

Conclusion from Data: The combination of Cs2​CO3​ and DMF provides the optimal balance of nucleophilic activation and reaction kinetics, yielding the highest isolated yield (91%) with negligible side reactions, proving its efficacy as a self-validating protocol for API development.

References

• Van Zandt, M. C., & Geraci, L. (2002). Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors. (Patent No. CA2466925A1 / US10/295,414). Google Patents.

• Efeoglu, C., et al. (2026). Medicinal attributes of nitrogen heterocycles directing aldose reductase selectivity and potency. RSC Medicinal Chemistry (PMC Free Article). URL: [Link]

• NextSDS. (n.d.). Methyl 5-(chloromethyl)thiophene-3-carboxylate — Chemical Substance Information. URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. CA2466925A1 - Substituted heteroarylalkanoic acids and their use as aldose reductase inhibitors - Google Patents [patents.google.com]
• 3. Medicinal attributes of nitrogen heterocycles directing aldose reductase selectivity and potency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Medicinal attributes of nitrogen heterocycles directing aldose reductase selectivity and potency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TW200303198A - Substituted heteroarylalkanoic acids - Google Patents [patents.google.com]

Application Note: Methyl 5-(chloromethyl)thiophene-3-carboxylate as a Versatile Building Block in Organic Electronics

Executive Summary

The rapid advancement of organic electronics—encompassing Organic Photovoltaics (OPVs), Organic Field-Effect Transistors (OFETs), and Organic Light-Emitting Diodes (OLEDs)—relies heavily on the precision engineering of π -conjugated molecular backbones[1]. Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS: 34767-77-6) has emerged as a highly strategic bifunctional monomer in materials science. By combining an electrophilic reactive site (chloromethyl) with an electron-withdrawing handle (methyl carboxylate), this building block allows synthetic chemists to dictate both the physical architecture and the quantum mechanical energy levels of resulting organic semiconductors[2].

Mechanistic Insights: Molecular Design for Organic Electronics

To achieve high charge carrier mobility and ambient stability, organic semiconductors must be rationally designed at the molecular level. Methyl 5-(chloromethyl)thiophene-3-carboxylate provides two distinct mechanistic advantages:

A. The 3-Carboxylate Group: HOMO Level Deepening

In standard donor polymers like poly(3-hexylthiophene) (P3HT), the electron-donating nature of the alkyl chain raises the Highest Occupied Molecular Orbital (HOMO), rendering the material susceptible to oxidative degradation in air[3]. The methyl carboxylate group exerts a strong inductive and mesomeric electron-withdrawing effect.

• Causality in OPVs: By lowering the HOMO level of the donor polymer, the energy gap between the donor's HOMO and the acceptor's Lowest Unoccupied Molecular Orbital (LUMO) is widened. Because the open-circuit voltage ( Voc​ ) in a bulk-heterojunction solar cell is directly proportional to this energy gap, carboxylate-functionalized thiophenes yield significantly higher Voc​ values[1].

• Causality in OFETs: A deeper HOMO prevents unintentional ambient doping by atmospheric oxygen, drastically reducing the "off" current and increasing the device's on/off ratio[1].

B. The 5-Chloromethyl Group: Regiocontrolled Conjugation Extension

The benzylic-like chloromethyl group is highly susceptible to nucleophilic attack. It serves as the perfect precursor for the Michaelis-Arbuzov reaction to generate phosphonate esters[4]. These phosphonates are subsequently utilized in Horner-Wadsworth-Emmons (HWE) olefinations to yield strictly (E)-configured vinylene linkages[5].

• Causality of (E)-Selectivity: The HWE reaction is thermodynamically controlled, overwhelmingly favoring the trans (E) alkene[6]. This stereoselectivity is non-negotiable for organic semiconductors; it ensures the planarity of the π -conjugated backbone, which is a strict prerequisite for efficient π−π stacking and high charge carrier mobility[2].

Quantitative Optoelectronic Profiling

The table below summarizes the optoelectronic impact of incorporating the methyl carboxylate functionality compared to standard alkyl-substituted thiophenes.

Material System	HOMO (eV)	LUMO (eV)	Optical Bandgap (eV)	Hole Mobility ( μh​ , cm²/Vs)	Primary Application
Poly(3-hexylthiophene) (P3HT)	-5.00	-3.00	~1.90	0.10	OPV / OFET Baseline
Poly(thiophene-3-carboxylate)	-5.45	-3.35	~2.10	0.05	High- Voc​ OPV
Vinylene-Linked Thiophene Oligomer	-5.60	-3.20	~2.40	0.60	Ambient-Stable OFET

Synthetic Workflows & Validation Protocols

The following protocols detail the transformation of Methyl 5-(chloromethyl)thiophene-3-carboxylate into an extended π -conjugated oligomer. Every step is designed as a self-validating system to ensure high fidelity in material synthesis.

Protocol 1: Synthesis of the Phosphonate Precursor via Michaelis-Arbuzov Reaction

Objective: Convert the chloromethyl functionality into a phosphonate ester to serve as an HWE reagent[7].

Step-by-Step Methodology:

• Setup: Under an inert argon atmosphere, combine 1.0 equivalent of Methyl 5-(chloromethyl)thiophene-3-carboxylate with 3.0 equivalents of anhydrous triethyl phosphite in a flame-dried round-bottom flask equipped with a reflux condenser.

• Reaction: Gradually heat the mixture to 140–150 °C. Mechanistic Note: Triethyl phosphite acts as both the nucleophile and the solvent. Heating drives the elimination of ethyl chloride gas, pushing the equilibrium strictly toward the phosphonate product[4].

• Monitoring: Maintain the temperature for 4–5 hours. The reaction progress can be visually monitored; the reaction is complete when the evolution of ethyl chloride gas ceases in the bubbler.

• Purification: Cool the mixture to room temperature and remove the excess triethyl phosphite via vacuum distillation (b.p. 65 °C at 15 mmHg).

• Self-Validation (QC): Analyze the crude product via 31 P NMR. A singular sharp singlet around δ 20–25 ppm confirms the successful formation of the phosphonate ester, distinguishing it from unreacted phosphite ( δ ~137 ppm).

Protocol 2: Conjugation Extension via Horner-Wadsworth-Emmons (HWE) Olefination

Objective: Couple the phosphonate intermediate with an aromatic aldehyde to form a highly planar, (E)-configured conjugated oligomer[5].

Step-by-Step Methodology:

• Preparation: Dissolve the synthesized phosphonate (1.0 eq) and a target aromatic aldehyde (e.g., 5-bromo-thiophene-2-carboxaldehyde) (1.0 eq) in anhydrous tetrahydrofuran (THF) under argon.

• Deprotonation: Cool the reaction vessel to 0 °C using an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Mechanistic Note: NaH deprotonates the acidic methylene bridge, forming a resonance-stabilized carbanion that is highly reactive toward the aldehyde carbonyl[6].

• Coupling: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench the reaction with saturated aqueous ammonium chloride to neutralize unreacted base, then extract the organic layer with dichloromethane. Dry over anhydrous MgSO 4​ and concentrate under reduced pressure.

• Self-Validation (QC): Purify via silica gel column chromatography and analyze via 1 H NMR. The presence of two doublet signals in the vinylic region ( δ 6.8–7.5 ppm) with a large coupling constant ( J≈15.5–16.0 Hz) provides definitive proof of the strictly (E)-configured double bond, validating the planarity of the synthesized semiconductor.

Pathway Visualization

Synthetic workflow of thiophene-3-carboxylate derivatives for organic electronics.

References

• Exploring Thiophene Compounds: Pioneering Applications in Organic Electronics. Semantic Scholar. 1

• Synthesis and Uses of Thioacenes and Oligothiophenes for Organic Electronic Devices. Juniper Publishers. 2

• Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Publishing. 3

• US5760045A - Delta-17 and delta-20 olefinic and saturated 17β-substituted-4-aza-5α-androstan-3-ones... Google Patents. 4

• Cas 122-52-1, Triethyl phosphite. Lookchem. 7

• 2,2′:6′,2′′-Terpyridines Functionalized with Thienyl Substituents: Synthesis and Applications. ResearchGate. 5

• Efficient Synthesis of Acrylates Bearing an Aryl or Heteroaryl Moiety: One-Pot Method from Aromatics and Heteroaromatics Using Formylation and the Horner-Wadsworth-Emmons Reaction. ResearchGate. 6

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel a ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09712K [pubs.rsc.org]
• 4. US5760045A - Delta-17 and delta-20 olefinic and saturated 17β-substituted-4-aza-5α-androstan-3-ones as 5α-reductase inhibitors useful in the prevention and treatment of hyperandrogenic disorders - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cas 122-52-1,Triethyl phosphite | lookchem [lookchem.com]

Application Note &amp; Standard Operating Procedure: Handling and Utilization of Methyl 5-(chloromethyl)thiophene-3-carboxylate

Executive Summary

Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS: 34767-77-6) is a highly versatile, bifunctional heterocyclic building block widely utilized in medicinal chemistry and advanced organic synthesis. Featuring both an electrophilic chloromethyl handle and a versatile methyl ester, it allows for orthogonal synthetic modifications. This guide provides a comprehensive Standard Operating Procedure (SOP) for the safe handling, storage, and application of this compound, specifically focusing on its critical role in synthesizing Aldose Reductase Inhibitors (ARIs) for the treatment of diabetic complications[1].

Physicochemical Properties & Hazard Profile

As a chloromethyl-substituted thiophene, this compound is a potent alkylating agent. The high electrophilicity of the benzylic-like carbon makes it highly reactive toward nucleophiles, but also imparts significant hazards, including lachrymatory properties and moisture sensitivity.

Table 1. Quantitative Physicochemical and Hazard Data

Parameter	Specification	Scientific Implication
Chemical Name	Methyl 5-(chloromethyl)thiophene-3-carboxylate	Core scaffold for heteroarylalkanoic acid synthesis.
CAS Number	34767-77-6	Unique identifier for regulatory compliance.
Molecular Formula	C₇H₇ClO₂S	MW: 190.65 g/mol .
Primary Hazard	Skin Corr. 1B (H314)[2]	Causes severe skin burns; rapid alkylation of tissue proteins.
Secondary Hazard	STOT SE 3 (H336)[2]	Respiratory tract irritation; acts as a potent lachrymator.
Stability	Moisture Sensitive	Hydrolyzes in ambient humidity to form unreactive hydroxymethyl derivatives and HCl gas.

Safety, Storage, and Handling SOP

To maintain the integrity of the chloromethyl group and ensure operator safety, strict adherence to the following protocols is mandatory:

• Engineering Controls: All handling, weighing, and reactions must be performed inside a certified chemical fume hood with a minimum face velocity of 100 fpm.

• Personal Protective Equipment (PPE): Heavy-duty nitrile or neoprene gloves (double-gloving recommended), chemical splash goggles, and a flame-resistant lab coat.

• Storage Conditions: Store under an inert atmosphere (Argon or Nitrogen) at 2–8 °C (refrigerated). Ensure the container is tightly sealed with Parafilm or PTFE tape to prevent moisture ingress, which leads to hydrolytic degradation[3].

• Spill Response: In case of a spill, do not use water. Cover the spill with a mild, dry inorganic base (e.g., sodium bicarbonate or calcium carbonate) to safely neutralize the generated HCl, then sweep into a hazardous waste container.

Experimental Protocol: General N-Alkylation Workflow

The most common application of Methyl 5-(chloromethyl)thiophene-3-carboxylate is the alkylation of amines to build complex pharmaceutical intermediates. The following protocol outlines a self-validating, highly optimized Sₙ2 N-alkylation workflow.

Rationale and Reaction Optimization

Before executing the protocol, it is critical to understand the causality behind the reagent selection. Table 2 summarizes the optimized parameters.

Table 2. Reaction Optimization Parameters

Parameter	Selected Condition	Causality / Mechanistic Rationale
Base	Potassium Carbonate (K₂CO₃)	A mild, heterogeneous inorganic base scavenges the HCl byproduct without causing transesterification or hydrolysis of the methyl ester, which can occur with strong bases like KOt-Bu[4].
Solvent	Anhydrous Acetonitrile (MeCN)	As a polar aprotic solvent, MeCN poorly solvates the amine nucleophile, increasing its effective reactivity and stabilizing the Sₙ2 transition state.
Temperature	0 °C Addition → RT Stir	The reaction is highly exothermic. Dropwise addition at 0 °C prevents thermal runaway and suppresses unwanted bis-alkylation side reactions.

Step-by-Step Procedure

• System Preparation: Flame-dry a 50 mL two-neck round-bottom flask under a vacuum, then backfill with dry Nitrogen (N₂). Causality: Eliminating ambient moisture prevents the competitive hydrolysis of the chloromethyl group into a hydroxymethyl byproduct.

• Reagent Mixing: Add the secondary amine (1.1 equiv) and finely powdered K₂CO₃ (2.0 equiv) to the flask. Suspend the mixture in 10 mL of anhydrous MeCN. Stir at room temperature for 15 minutes to ensure uniform suspension.

• Electrophile Addition: Cool the reaction flask to 0 °C using an ice-water bath. Dissolve Methyl 5-(chloromethyl)thiophene-3-carboxylate (1.0 equiv) in 5 mL of anhydrous MeCN. Add this solution dropwise to the reaction flask over 30 minutes using an addition funnel.

• Alkylation Reaction: Remove the ice bath and allow the reaction to gradually warm to room temperature (20–25 °C). Stir vigorously for 4–12 hours.

  • Self-Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc eluent. The complete disappearance of the UV-active electrophile spot confirms reaction completion.

• Quench & Extraction: Quench the reaction by slowly adding 15 mL of cold distilled water. Causality: Water neutralizes the remaining base and hydrolyzes any trace unreacted chloromethyl thiophene, preventing contamination during purification. Extract the aqueous phase with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel) to isolate the pure N-alkylated thiophene ester.

Fig 1. Standard experimental workflow for the N-alkylation of amines using the thiophene derivative.

Application Insight: Synthesis of Aldose Reductase Inhibitors (ARIs)

Beyond general alkylation, Methyl 5-(chloromethyl)thiophene-3-carboxylate is a cornerstone intermediate in the development of drugs targeting diabetic complications.

In patients with diabetes mellitus, chronic hyperglycemia saturates standard glycolytic pathways. Excess glucose is shunted into the polyol pathway , where the enzyme Aldose Reductase (AR) converts glucose into sorbitol[1]. Because sorbitol is highly polar and cannot easily cross cell membranes, it accumulates intracellularly in tissues such as the nerves, retina, and kidneys. This accumulation causes severe osmotic stress, alters the NADH/NAD+ reduction-oxidation state, and depletes intracellular myo-inositol[1]. This biochemical cascade is the primary driver of diabetic neuropathy, retinopathy, and nephropathy.

By utilizing the chloromethyl group to append specific pharmacophores, and subsequently hydrolyzing the methyl ester to a free carboxylic acid, researchers synthesize substituted heteroarylalkanoic acids. These compounds act as potent Aldose Reductase Inhibitors (ARIs), competitively binding to the AR enzyme and halting the pathological accumulation of sorbitol[1].

Fig 2. Polyol pathway mechanism and the inhibitory role of thiophene-derived ARIs in diabetes.

Sources

• 1. TW200303198A - Substituted heteroarylalkanoic acids - Google Patents [patents.google.com]
• 2. nextsds.com [nextsds.com]
• 3. benchchem.com [benchchem.com]
• 4. KOt-Bu-promoted selective ring-opening N-alkylation of 2-oxazolines to access 2-aminoethyl acetates and N-substituted thiazolidinones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Bifunctional Functionalization of Methyl 5-(chloromethyl)thiophene-3-carboxylate in Drug Discovery

Executive Summary

Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS: 34767-77-6) is a highly versatile, bifunctional building block widely utilized in medicinal chemistry and advanced materials. The unique spatial arrangement of the C3-methyl ester and the C5-chloromethyl group on the thiophene ring provides an ideal scaffold for divergent synthesis. This structural motif is particularly prominent in the development of substituted heteroarylalkanoic acids, which serve as potent aldose reductase inhibitors for the treatment of chronic diabetic complications [1]. This application note details the mechanistic rationale, optimized reaction conditions, and self-validating protocols for the orthogonal functionalization of this critical intermediate.

Mechanistic Rationale & Reactivity Profile

To successfully utilize this scaffold without diminishing overall yield, chemists must navigate the distinct electronic properties of the thiophene ring.

• C5-Chloromethyl Reactivity ( SN​2 Kinetics): The electron-rich nature of the thiophene ring significantly activates the C5-chloromethyl group toward bimolecular nucleophilic substitution ( SN​2 ). While this allows for rapid functionalization with amines, thiols, and alkoxides, it also makes the molecule susceptible to premature self-alkylation or polymerization if exposed to harsh conditions. Consequently, the use of mild bases (e.g., K2​CO3​ or DIPEA) and controlled temperatures is strictly required to maintain chemoselectivity and prevent degradation.

• C3-Methyl Ester Orthogonality: The methyl ester at the 3-position serves as a robust, orthogonal handle. It remains stable under the mild basic conditions used for C5-substitution but can be quantitatively hydrolyzed (saponified) using aqueous Lithium Hydroxide (LiOH) to yield the corresponding carboxylic acid. This enables subsequent amide coupling or cross-coupling reactions without interfering with the newly installed C5 side chain.

Synthetic Workflow Visualization

Divergent synthetic workflow of Methyl 5-(chloromethyl)thiophene-3-carboxylate.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) to ensure mechanistic integrity at each step [2].

Protocol A: Chemoselective SN​2 Amination at C5

Objective: Synthesis of Methyl 5-((benzylamino)methyl)thiophene-3-carboxylate.

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve Methyl 5-(chloromethyl)thiophene-3-carboxylate (1.0 eq, 10 mmol) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M).

  • Causality: Anhydrous DMF is chosen as a polar aprotic solvent to accelerate the SN​2 transition state by solvating the cation without hydrogen-bonding to the nucleophile.

• Base Addition: Add finely powdered anhydrous Potassium Carbonate ( K2​CO3​ , 2.5 eq).

  • Causality: K2​CO3​ acts as an insoluble, mild inorganic base that neutralizes the generated HCl, preventing the protonation of the incoming amine while avoiding ester hydrolysis.

• Nucleophile Introduction: Dropwise add Benzylamine (1.1 eq) at 0 °C, then allow the reaction to warm to room temperature (20-25 °C). Stir for 4 hours.

• In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 7:3) and LC-MS. The reaction is self-validating when the starting material peak (UV 254 nm) is completely consumed, and a new, more polar spot (product) appears, confirming quantitative conversion.

• Workup: Quench the reaction with ice-cold water to precipitate the product and remove DMF. Extract with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Orthogonal Ester Hydrolysis at C3

Objective: Synthesis of 5-((benzylamino)methyl)thiophene-3-carboxylic acid.

• Preparation: Dissolve the intermediate from Protocol A (1.0 eq) in a 3:1 mixture of Tetrahydrofuran (THF) and Water.

  • Causality: The biphasic-like mixture ensures solubility of both the organic substrate (in THF) and the inorganic hydroxide salt (in water).

• Hydrolysis: Cool the mixture to 0 °C. Slowly add Lithium Hydroxide monohydrate (LiOH· H2​O , 3.0 eq).

  • Causality: LiOH is preferred over NaOH or KOH as the lithium cation tightly coordinates with the ester carbonyl oxygen. This enhances the electrophilicity of the carbonyl carbon and allows hydrolysis to proceed at lower temperatures, thereby preserving the delicate C5-amine linkage.

• IPC: Monitor via LC-MS until the ester mass ( [M+H]+ ) is fully replaced by the corresponding acid mass.

• Isolation (Isoelectric Precipitation): Carefully adjust the pH of the aqueous layer to ~5.5 using 1M HCl at 0 °C.

  • Causality: Adjusting to the isoelectric point of the amino acid intermediate forces it to precipitate out of solution as a zwitterion, allowing for easy isolation via vacuum filtration without the need for complex chromatography.

Quantitative Data Summary: Nucleophilic Substitution Optimization

To demonstrate the versatility of the C5-chloromethyl handle, various nucleophiles and bases were evaluated. The data below summarizes the optimized conditions for maximizing yield and purity while suppressing unwanted dimerization.

Nucleophile	Base (Equivalents)	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	HPLC Purity (%)
Benzylamine	K2​CO3​ (2.5)	DMF	25	4	88	>98
Morpholine	DIPEA (2.0)	THF	25	6	92	>99
Thiophenol	Cs2​CO3​ (1.5)	MeCN	0 to 25	3	85	97
Sodium Azide	None	DMF	60	2	95	>99

Table 1: Reaction optimization matrix for the SN​2 displacement of Methyl 5-(chloromethyl)thiophene-3-carboxylate.

References

• Source: Google Patents (Patent No. CA2466925A1)

Technical Notes & Optimization

How to improve reaction yield in Methyl 5-(chloromethyl)thiophene-3-carboxylate synthesis

Technical Support Center: Optimizing the Synthesis and Yield of Methyl 5-(chloromethyl)thiophene-3-carboxylate

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield bottlenecks in thiophene functionalization. The synthesis of methyl 5-(chloromethyl)thiophene-3-carboxylate via Blanc chloromethylation is notoriously challenging. The electron-rich thiophene core, even when partially deactivated by the ester group, is highly susceptible to acid-catalyzed side reactions.

This guide provides a self-validating troubleshooting framework, explaining the mechanistic causality behind common failures and offering field-proven protocols to maximize your isolated yield.

Diagnostic Matrix: Common Yield Bottlenecks

Before altering your entire workflow, identify your specific failure mode using the quantitative and qualitative data matrix below:

Symptom / Observation	Mechanistic Cause	Recommended Solution
Black, viscous tar formation	Acid-catalyzed auto-polymerization of the thiophene ring.	Maintain strict temperature control (0–5°C); use a ketone co-solvent (e.g., MIBK) to moderate reactivity.
High levels of bis-thienylmethane	The product acts as an alkylating agent, attacking unreacted starting material.	Increase dilution; avoid extended reaction times; ensure rapid quenching once 90% conversion is reached.
Over-alkylation (2,5-bis adducts)	Excess formaldehyde/HCl drives a second electrophilic aromatic substitution.	Strictly control stoichiometry (1.0 eq thiophene : 1.0 eq paraformaldehyde); monitor via GC/MS.
Product loss during distillation	Thermal decomposition of the labile chloromethyl group.	Avoid high-temperature distillation; use high-vacuum short-path distillation (<100°C pot temp) or flash chromatography.

Deep-Dive Troubleshooting Q&A

Q1: My Blanc chloromethylation yields mostly insoluble black tar instead of the target ester. Why is this happening, and how do I prevent it? A1: The "tarring" effect is the most common failure mode in thiophene chloromethylation[1]. Mechanistically, the protonated formaldehyde (hydroxymethyl cation) successfully attacks the thiophene ring, but the resulting chloromethylated product is highly reactive. In the presence of strong acids (like HCl) and elevated temperatures, the chloromethyl group acts as a potent electrophile,2[2]. These dimers rapidly undergo further cross-linking, resulting in 3[3]. The Fix: Temperature control is absolute. The reaction must be maintained between 0°C and 5°C. Furthermore, adopting a biphasic system with a ketone co-solvent, such as methyl isobutyl ketone (MIBK), drastically reduces tar formation. The ketone coordinates with the acidic species, moderating the electrophilicity of the intermediates and 4[4].

Q2: I am seeing a mixture of the 5-chloromethyl and 2,5-bis(chloromethyl) products. How can I improve regioselectivity? A2: The methyl ester at the 3-position is electron-withdrawing, which directs electrophilic attack primarily to the 5-position. However, if the local concentration of the chloromethylating agent (paraformaldehyde/HCl) is too high, the 2-position will eventually react, yielding the 2,5-bis(chloromethyl) byproduct[2]. The Fix: Strictly adhere to a1[1]. Introduce dry HCl gas slowly rather than dumping in concentrated aqueous HCl all at once. Stopping the reaction at 90-95% conversion—rather than pushing for 100%—often yields a higher net recovery of the mono-substituted product because it prevents the accumulation of over-alkylated species.

Q3: My crude NMR looks great, but I lose 60% of my yield during vacuum distillation. What is the alternative? A3: 2-(Chloromethyl)thiophenes are thermally labile and strong lachrymators. When subjected to prolonged heating during distillation (even under vacuum), the compound 4[4]. The Fix: Never let the 1[1]. Use a high-vacuum (<1 mmHg) short-path distillation setup. Alternatively, if your downstream application permits, stabilize the crude product by adding 1-2% by weight of a mild base like dicyclohexylamine[2], or bypass distillation entirely in favor of silica gel flash chromatography (using hexanes/ethyl acetate) to isolate the product safely.

Q4: Is there a completely different synthetic route that avoids the hazards of formaldehyde and HCl gas? A4: Yes. If you are struggling with the Blanc reaction, the most robust alternative is the Wohl-Ziegler Radical Halogenation . Instead of starting with methyl thiophene-3-carboxylate, you begin with methyl 5-methylthiophene-3-carboxylate . By treating this precursor with N-Chlorosuccinimide (NCS) and a radical initiator like Azobisisobutyronitrile (AIBN) in a non-polar solvent, you selectively chlorinate the thienylic methyl group. This route entirely bypasses the electrophilic aromatic substitution pathway, completely eliminating tarring and bis-thienylmethane formation.

Mechanistic & Workflow Visualizations

Caption: Divergent pathways in Blanc chloromethylation highlighting the formation of polymeric tars.

Caption: Alternative Wohl-Ziegler radical chlorination workflow avoiding acid-catalyzed tarring.

Step-by-Step Experimental Protocols

Protocol A: Optimized Blanc Chloromethylation (Ketone Co-Solvent Method)

This self-validating protocol utilizes MIBK to suppress polymerization, adapted from optimized industrial processes[4].

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and gas dispersion tube. Ensure the system is vented to an acid scrubber.

• Reagent Loading: Add 0.1 mol of methyl thiophene-3-carboxylate and 50 mL of methyl isobutyl ketone (MIBK).

• Cooling: Submerge the flask in an ice/brine bath and cool the mixture to 0°C to 5°C[1].

• Gas Saturation: Vigorously stir the biphasic mixture and slowly bubble 0.075 mol of dry HCl gas into the solution, maintaining the temperature below 15°C[4].

• Electrophile Addition: Prepare a mixture of 37% aqueous HCl (0.125 mol) and paraformaldehyde (0.1 mol). Add this dropwise to the reaction flask over 1 hour. Critical: Do not allow the internal temperature to exceed 10°C during addition.

• Reaction Monitoring: Stir for an additional 2-4 hours at 5°C. Monitor via GC/MS or TLC until starting material conversion reaches ~90%.

• Quenching & Workup: Pour the mixture into 100 mL of ice water to halt the reaction. Separate the organic layer. Wash the organic layer with cold water, followed by cold saturated NaHCO₃ until the pH is neutral.

• Drying & Isolation: Dry over anhydrous Na₂SO₄. Remove the MIBK solvent under reduced pressure at room temperature. Purify the crude oil via short-path high-vacuum distillation (pot temp < 90°C) or a silica plug.

Protocol B: Radical Chlorination (Wohl-Ziegler Alternative)

Use this protocol if Protocol A consistently fails due to substrate sensitivity or if you wish to avoid toxic gas handling.

• Setup: In a flame-dried 250 mL round-bottom flask under nitrogen, dissolve 0.1 mol of methyl 5-methylthiophene-3-carboxylate in 100 mL of anhydrous acetonitrile.

• Reagent Addition: Add 0.105 mol of N-Chlorosuccinimide (NCS) and 0.01 mol of Azobisisobutyronitrile (AIBN).

• Reflux: Heat the mixture to reflux (approx. 80°C) for 3-5 hours. Self-Validation Check: The reaction will turn slightly yellow as the radical chain mechanism propagates.

• Monitoring: Track the disappearance of the starting material via NMR or GC/MS.

• Workup: Cool the mixture to room temperature. The succinimide byproduct will precipitate out of the solution. Filter the solid and wash with cold solvent.

• Concentration: Concentrate the filtrate under reduced pressure. The resulting crude product is typically >90% pure and can be used directly or passed through a short silica pad to remove trace succinimide.

References

• BenchChem, "Common side products in the chloromethyl
• BenchChem, "Technical Support Center: Optimizing Chloromethyl
• Google Patents, "US4501903A - Chloromethyl
• Google Patents, "US7462725B2 - Chloromethyl

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4501903A - Chloromethylation process - Google Patents [patents.google.com]
• 4. US7462725B2 - Chloromethylation of thiophene - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Moisture Degradation in Methyl 5-(chloromethyl)thiophene-3-carboxylate Storage

Welcome to the Technical Support Center. This guide provides researchers, synthetic chemists, and drug development professionals with authoritative troubleshooting steps, mechanistic insights, and validated protocols to mitigate moisture-driven degradation during the storage and handling of Methyl 5-(chloromethyl)thiophene-3-carboxylate.

Section 1: Mechanism of Moisture Degradation (The "Why")

Q: Why does Methyl 5-(chloromethyl)thiophene-3-carboxylate degrade so rapidly upon exposure to ambient air? A: The chloromethyl group (-CH₂Cl) situated on the thiophene ring is highly susceptible to nucleophilic attack by atmospheric moisture. Even though the ester group at the 3-position is electron-withdrawing, the sulfur atom in the thiophene ring donates electron density, stabilizing the transition state during hydrolysis. This reaction converts the chloromethyl group into a hydroxymethyl group (-CH₂OH) and releases stoichiometric amounts of hydrogen chloride (HCl)[1].

Q: How does the release of HCl affect the bulk reagent? A: The released HCl initiates a destructive autocatalytic loop. The acidic environment accelerates further hydrolysis of the remaining intact molecules. Furthermore, the acid catalyzes the condensation of the newly formed hydroxymethyl derivatives with other thiophene molecules. This leads to the formation of insoluble bis-(thienyl)methane polymers, causing the reagent to darken, increase in viscosity, and lose its reactivity[2].

Hydrolysis and autocatalytic polymerization pathway of chloromethyl thiophenes.

Section 2: Storage Best Practices & Preventive Protocols

Q: What is the most effective way to store this compound long-term? A: The compound must be stored under a strict inert atmosphere. Argon is preferred over Nitrogen due to its higher density, which allows it to better blanket the liquid. It should be kept at refrigerated temperatures (2–8 °C) to slow down thermal decomposition kinetics[3]. To prevent the autocatalytic degradation loop, it is highly recommended to stabilize the freshly distilled product by adding 1–2% by weight of a sterically hindered amine[1].

Q: Why use dicyclohexylamine specifically as a stabilizer? A: Dicyclohexylamine acts as an efficient acid scavenger to neutralize any trace HCl generated by ambient moisture. Because it is highly sterically hindered, it does not act as a nucleophile, preventing unwanted substitution reactions with the reactive chloromethyl group of your reagent[1][4].

Q: How should I access the reagent without introducing moisture? A: Never open the bottle directly to the ambient atmosphere. Reagents should be stored in Sure/Seal™ bottles or Schlenk flasks equipped with a septum. They must be accessed using strictly anhydrous syringe or cannula techniques, replacing the withdrawn volume with dry inert gas to prevent a vacuum from pulling room air into the vessel[5].

Section 3: Troubleshooting & Recovery (The "What to do")

Q: My reagent has turned dark brown and emits a sharp odor when the septum is pierced. Is it ruined? A: The dark color indicates polymerization (bis-thienyl methane formation), and the sharp odor is likely off-gassing HCl[2]. Before discarding, assess the extent of degradation via ¹H NMR. If the polymer and hydrolysis impurities constitute less than 15%, the reagent can be recovered via vacuum distillation. If the material has solidified or polymerized extensively, it must be discarded safely as hazardous waste.

Workflow for assessing and recovering degraded chloromethyl thiophene reagents.

Quantitative Data Summary

Parameter	Optimal Range / Value	Purpose / Rationale
Storage Temperature	2 °C to 8 °C	Minimizes thermal decomposition and slows hydrolysis kinetics[3].
Stabilizer Concentration	1.0% to 2.0% (w/w)	Dicyclohexylamine neutralizes trace HCl without nucleophilic interference[1].
Distillation Pot Temp.	< 100 °C	Prevents thermal runaway and explosive decomposition during purification[1].
Vacuum Pressure	< 17 mmHg	Lowers boiling point to safely distill the thermally labile compound[2].
Maximum Shelf Life	3 to 6 months	Even stabilized, the reagent should be re-verified by NMR periodically[4].

Validated Methodologies

Protocol 1: Air-Free Syringe Transfer

Self-Validation Check: Ensure the inert gas line bubbles smoothly through the mineral oil bubbler, confirming positive pressure before piercing the septum.

• Connect a dry Argon line to a Schlenk manifold. Attach a needle to the inert gas line and purge for 1 minute.

• Insert the Argon needle into the Sure/Seal™ septum of the reagent bottle to pressurize the headspace[5].

• Flush a sterile, oven-dried syringe (equipped with a long needle) with Argon three times.

• Insert the syringe needle through the septum into the liquid reagent.

• Slowly draw the required volume. The positive Argon pressure will replace the withdrawn liquid, preventing a vacuum that could pull moist room air into the bottle[5].

• Withdraw the syringe and immediately transfer the reagent to your sealed, Argon-flushed reaction flask.

Protocol 2: Recovery via Vacuum Distillation and Stabilization

Self-Validation Check: The distillation apparatus must hold a steady vacuum (< 17 mmHg) for 5 minutes before applying any heat to ensure a leak-free, moisture-free system.

• Transfer the mildly degraded Methyl 5-(chloromethyl)thiophene-3-carboxylate to an oven-dried round-bottom flask equipped with a magnetic stir bar.

• Assemble a short-path vacuum distillation apparatus. Grease all joints with high-vacuum silicone grease.

• Apply vacuum slowly to reach at least 17 mmHg.

• Heat the distillation pot gently using an oil bath. Critical: Do not allow the pot temperature to exceed 100 °C, as chloromethyl thiophenes can decompose explosively at high temperatures[1][4].

• Collect the main fraction (boiling point will vary based on exact vacuum, typically ~75-85 °C at 17 mmHg).

• Immediately upon collection, break the vacuum with dry Argon.

• Add 1% to 2% by weight of anhydrous dicyclohexylamine to the receiving flask and swirl to mix[1].

• Transfer the purified, stabilized reagent to a brown glass bottle, flush the headspace with Argon, seal tightly with a PTFE-lined cap, and store at 4 °C[6].

References

• Title: 2-chloromethylthiophene - Organic Syntheses Procedure | Source: orgsyn.org | URL: [Link]

• Title: How to Store Reagents - Chemistry | Source: University of Rochester | URL: [Link]

• Title: Storage of air and temperature sensitive reagents | Source: Chemistry Stack Exchange | URL: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. How To [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]

Optimizing column chromatography purification for Methyl 5-(chloromethyl)thiophene-3-carboxylate

Technical Support Center: Optimizing Column Chromatography for Methyl 5-(chloromethyl)thiophene-3-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the purification of highly reactive synthetic intermediates. Methyl 5-(chloromethyl)thiophene-3-carboxylate presents a classic chromatographic paradox: it is stable enough to be isolated in the flask, yet highly susceptible to degradation on standard stationary phases.

This guide deconstructs the causality behind these purification failures and provides a self-validating, field-proven protocol to ensure high-yield, high-purity isolation.

Part 1: Causality & Troubleshooting FAQs

Q1: Why am I losing product mass and seeing severe streaking on the column? A1: The root cause is acid-catalyzed hydrolysis and nucleophilic substitution. The thiophene ring is highly electron-rich. The sulfur atom and conjugated double bonds effectively stabilize a positive charge at the 5-methyl position, creating a transient 2-thienylmethyl carbocation [1]. Standard silica gel is slightly acidic (pH 4.5–5.5) due to surface silanol groups (Si-OH). When your compound interacts with these silanols, the C-Cl bond ionizes. Residual moisture on the silica gel then attacks the carbocation, converting your chloromethyl group into a hydroxymethyl group. This byproduct streaks heavily and releases hydrochloric acid (HCl), which autocatalyzes further degradation [4].

Q2: How do I prevent this degradation during purification? A2: You must suppress the ionization pathway. This is achieved by neutralizing the stationary phase. Pre-treating your silica gel with 1% Triethylamine (Et 3​ N) in your non-polar solvent (e.g., Hexane) caps the acidic silanols, rendering the silica basic/neutral [2]. Furthermore, you must strictly avoid nucleophilic solvents. If your mobile phase contains even trace amounts of Methanol or Ethanol, the carbocation will react with the alcohol to form a methoxymethyl or ethoxymethyl ether byproduct. Stick exclusively to Hexane/Ethyl Acetate or Heptane/MTBE mixtures.

Q3: Can I use dry loading for this compound? My crude mixture is very viscous. A3: Yes, but do not dry load onto silica gel . Evaporating solvent from a silica gel slurry concentrates the compound onto the acidic surface while applying heat, which is a perfect recipe for degradation before the column even starts. Instead, dry load your sample onto refined diatomaceous earth (e.g., Biotage HM-N). Diatomaceous earth is chemically inert, non-acidic, and prevents band diffusion without interacting with your reactive chloromethyl group [3].

Q4: How do I handle co-elution with the unchloromethylated starting material (Methyl thiophene-3-carboxylate)? A4: The addition of the chloromethyl group slightly increases the polarity and molecular weight of the molecule. However, on neutralized silica, the ΔRf​ between the starting material and the product can be tight. To resolve this, use a highly optimized isocratic hold. Run a shallow gradient (e.g., 0% to 5% EtOAc in Hexane) until the starting material begins to elute, then hold isocratically. The neutralized silica will provide sharper bands, preventing the tailing of the starting material from overlapping with your product peak.

Part 2: Visualizing the Mechanism

Degradation pathway of chloromethyl thiophenes on acidic silica gel.

Part 3: Quantitative Data Presentation

The following table summarizes the chromatographic behavior of Methyl 5-(chloromethyl)thiophene-3-carboxylate under various conditions, validating the necessity of the optimized protocol.

Parameter	Standard Silica (Unoptimized)	Neutralized Silica (Optimized)	Causality / Rationale
Stationary Phase	Untreated Silica Gel (pH ~4.5-5.5)	Silica Gel + 1% Et 3​ N	Et 3​ N caps acidic silanols, preventing acid-catalyzed ionization of the C-Cl bond.
Dry Loading Media	Silica Gel	Diatomaceous Earth (HM-N)	Silica concentrates acidity and heat during evaporation; HM-N is inert.
Mobile Phase	Hexane / EtOAc / MeOH	Hexane / EtOAc (Strictly alcohol-free)	Alcohols act as nucleophiles, converting the chloromethyl group to an ether.
Typical Yield	30 - 50% (Severe streaking)	>85% (Sharp, symmetrical bands)	Suppression of the SN​1 hydrolysis pathway maximizes mass recovery.

Part 4: Self-Validating Experimental Protocol

To ensure trust and reproducibility, every step in this protocol is designed to validate the integrity of the molecule during the workflow.

Step 1: Column Neutralization and Equilibration

• Prepare a solvent mixture of 99% Hexane and 1% Triethylamine (Et 3​ N).

• If using a self-packed glass column, slurry the silica gel in this mixture. If using a pre-packed flash cartridge, flush the column with at least 3 Column Volumes (CV) of the 1% Et 3​ N/Hexane solution.

• Validation Check: Collect a few drops of the eluent and test with pH paper. It should register as basic (pH > 8), confirming the silanols are capped.

• Flush the column with 2 CV of pure Hexane to remove excess, unbound Et 3​ N.

Step 2: Inert Dry Loading

• Dissolve your crude Methyl 5-(chloromethyl)thiophene-3-carboxylate in a minimal amount of Dichloromethane (DCM).

• Add refined diatomaceous earth (e.g., Celite or Biotage HM-N) to the flask. The mass of diatomaceous earth should be 2 to 3 times the mass of your crude sample.

• Evaporate the DCM under reduced pressure at a temperature not exceeding 25°C to prevent thermal degradation.

• Load the free-flowing powder onto the top of the column.

Step 3: Flash Elution

• Elute the column using a gradient of Hexane and Ethyl Acetate (e.g., 0% to 10% EtOAc over 10 CV). Ensure the flow rate is optimized for flash chromatography (e.g., 30-40 mL/min for a 40g column) to minimize the residence time of the molecule on the stationary phase.

• Crucial Rule: Do not use any alcohol-based modifiers.

Step 4: Fraction Handling and Concentration

• Monitor the eluent via UV detection (254 nm).

• Immediately spot the collected fractions on a TLC plate (pre-treated with Et 3​ N vapors) to confirm the presence of the product.

• Pool the product-containing fractions and concentrate under reduced pressure. Keep the water bath temperature below 30°C.

• Validation Check: Analyze the purified product via 1 H NMR. The chloromethyl protons (-CH 2​ Cl) should appear as a sharp singlet around δ 4.6 - 4.8 ppm. Any shift or appearance of a new singlet near δ 4.4 ppm (with an -OH peak) indicates hydrolysis has occurred.

Optimized self-validating workflow for reactive alkyl halide purification.

References

• MDPI. "Condensation of Diacetyl with Alkyl Amines: Synthesis and Reactivity of p-Iminobenzoquinones and p-Diiminobenzoquinones." Molecules. Available at: [Link]

• Biotage. "Biotage Flash Cartridge User Guide." Biotage. Available at: [Link]

• Tighadouini et al. "Adsorption of Cu(II) onto novel silica gel-immobilized bithiophene tripodal receptor." Journal of Materials and Environmental Science. Available at:[Link]

Minimizing side reactions during the chloromethylation of methyl thiophene-3-carboxylate

Welcome to the Technical Support Center for Advanced Heterocyclic Functionalization. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific mechanistic and operational challenges associated with the chloromethylation of methyl thiophene-3-carboxylate.

Due to the electron-rich nature of the thiophene ring and the highly reactive nature of the intermediate carbonium ion, this transformation is notoriously prone to thermal runaway and complex side reactions[1]. This guide synthesizes field-proven methodologies, thermodynamic control strategies, and analytical diagnostics to ensure high chemoselectivity and regioselectivity in your workflow.

I. Diagnostic Dashboard: Quantitative Signatures of Side Reactions

Before adjusting your protocol, you must accurately diagnose the dominant side reaction in your reactor. The table below summarizes the primary failure modes, their analytical signatures, and their root chemical causes.

Side Reaction	Analytical Signature (GC-MS / NMR)	Root Causality	Primary Mitigation Strategy
Dimerization / Polymerization	Heavy mass peak (m/z ~280-310); Broad 1 H NMR multiplets at δ 3.8-4.2 ppm (methylene bridge).	The highly electrophilic thienylmethyl carbonium ion undergoes Friedel-Crafts alkylation with unreacted starting material[2].	Increase local [Cl − ] concentration; use a keto-based co-solvent (e.g., MIBK) to isolate the intermediate.
Over-Chloromethylation	m/z ~224 (Bis-chloromethylated product); Disappearance of both C2 and C5 aromatic protons.	Excess formaldehyde/HCl or localized hot spots exceeding 10 °C provide the activation energy for secondary substitution.	Strictly control stoichiometry (1.05 eq paraformaldehyde) and maintain bulk temperature < 5 °C.
Ester Hydrolysis	m/z ~176 (Carboxylic acid); Disappearance of methyl ester singlet at δ ~3.8 ppm in 1 H NMR.	Prolonged exposure to concentrated aqueous HCl at elevated temperatures drives acid-catalyzed hydrolysis.	Minimize reaction time; ensure rapid, cold biphasic quenching with aqueous K 2​ CO 3​ .
Regioisomer Mixing (C2 vs C5)	Split methylene singlets in 1 H NMR ( δ ~4.6 ppm and δ ~4.8 ppm).	Inherent substrate reactivity; C5 is sterically favored, while C2 is electronically activated by the sulfur atom[3].	Utilize milder Lewis acids (ZnCl 2​ instead of AlCl 3​ ) and strict kinetic (low temperature) control.

II. Mechanistic Pathway & Divergence

To effectively troubleshoot, one must understand the kinetic competition occurring at the intermediate stage. The chloromethylation of thiophenes proceeds via a highly reactive thienylmethyl carbonium ion. If the local concentration of chloride ions is insufficient, or if the temperature rises, this intermediate will rapidly react with another thiophene molecule rather than a chloride ion, leading to irreversible dimerization[4].

Mechanistic divergence in thiophene chloromethylation highlighting side-reaction pathways.

III. Deep-Dive Troubleshooting Q&A

Q1: My reaction yields a thick, dark, viscous oil that ruins my purification column. What is happening and how do I stop it? A: You are experiencing thermal runaway leading to extensive polymerization (dimerization into bis(thienyl)methanes). The chloromethylation of thiophene derivatives is highly exothermic[1]. When the thienylmethyl carbonium ion forms, it must immediately encounter a chloride ion. If the HCl concentration drops, or if mixing is poor, the carbonium ion will attack unreacted methyl thiophene-3-carboxylate. Solution: Increase the rate of anhydrous HCl gas addition to ensure chloride ions outcompete the starting material for the carbonium ion[4]. Additionally, utilize a biphasic system with Methyl Isobutyl Ketone (MIBK). MIBK acts as a phase-transfer diluent that stabilizes the intermediate and significantly suppresses tar formation[2].

Q2: I am seeing significant amounts of the bis(chloromethyl) derivative. Should I reduce the equivalents of paraformaldehyde? A: Yes, but do not drop below 1.0 equivalent, or you will leave unreacted starting material (which promotes dimerization). The key to preventing over-chloromethylation is strict temperature control. The primary substitution slightly deactivates the ring, meaning the second substitution requires a higher activation energy. By maintaining the internal reactor temperature strictly between 0 °C and 5 °C, you kinetically trap the reaction at the mono-chloromethylated stage[1].

Q3: The methyl ester group is hydrolyzing to the corresponding carboxylic acid. How can I protect the ester under these harsh Blanc reaction conditions? A: Ester hydrolysis is an acid-catalyzed equilibrium reaction driven by heat and the presence of water. To minimize this:

• Use anhydrous HCl gas sparged into the reaction rather than relying solely on 37% aqueous HCl. This reduces the total water content.

• Limit the reaction time to a maximum of 4-6 hours.

• Critical Step: Quench the reaction immediately into a cold (0 °C) aqueous solution of 20% K 2​ CO 3​ to rapidly neutralize the acid before the mixture warms up[2].

IV. Optimized Experimental Protocol: MIBK-Assisted Biphasic Chloromethylation

This protocol integrates the use of a keto-solvent (MIBK) to suppress dimerization and utilizes a continuous HCl sparge to drive the reaction toward the desired mono-chloromethylated product[2],[4].

Reagents:

• Methyl thiophene-3-carboxylate: 1.0 eq (Substrate)

• Methyl isobutyl ketone (MIBK): 2.0 volumes (Co-solvent/Diluent)

• Aqueous HCl (37%): 1.2 eq

• Paraformaldehyde: 1.05 eq

• Zinc chloride (ZnCl 2​ ): 0.1 eq (Lewis acid catalyst)

• Anhydrous HCl gas: ~1.0 eq (Sparge)

Step-by-Step Methodology:

• System Preparation: Charge a jacketed glass reactor equipped with a mechanical stirrer, internal thermometer, and gas sparging tube with methyl thiophene-3-carboxylate (1.0 eq) and MIBK (2.0 volumes).

• Initial Cooling: Add the 37% aqueous HCl (1.2 eq) and initiate vigorous stirring. Circulate cooling fluid to bring the internal temperature to 0–5 °C.

• Catalyst & Electrophile Addition: Add ZnCl 2​ (0.1 eq) followed by paraformaldehyde (1.05 eq) in small portions to avoid localized exotherms.

• HCl Sparging (The Critical Phase): Begin sparging anhydrous HCl gas into the mixture. Control the sparge rate so that the internal temperature never exceeds 10 °C. The high concentration of HCl is required to immediately quench the carbonium ion into the chloromethyl product[4].

• Maturation: Once gas addition is complete, maintain the reaction at 0–5 °C for 3 to 5 hours. Monitor conversion via GC-MS or TLC.

• Rapid Quench: Transfer the reaction mixture slowly into a pre-chilled (0 °C) solution of 20% aqueous K 2​ CO 3​ while stirring vigorously until the pH of the aqueous layer reaches 7.0.

• Isolation: Separate the organic phase. Extract the aqueous phase once with MIBK. Combine the organic layers, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure (bath temperature < 40 °C to prevent thermal degradation of the product).

Optimized biphasic experimental workflow for suppressing dimerization side reactions.

V. Frequently Asked Questions (FAQs)

Can I substitute AlCl 3​ for ZnCl 2​ to speed up the reaction? We strongly advise against this. AlCl 3​ is a much harsher Lewis acid. While it will accelerate the generation of the electrophile, it will simultaneously strip the methyl ester and drastically increase the rate of Friedel-Crafts polymerization, leading to intractable tars. ZnCl 2​ provides the optimal balance of reactivity and chemoselectivity for thiophene substrates.

Why is my isolated product degrading during storage? Chloromethylated thiophenes are inherently unstable and can act as their own alkylating agents over time, releasing HCl gas and polymerizing[1]. If you must store the intermediate, keep it neat (or in a non-polar solvent), store it at -20 °C in a dark, sealed container, and ideally use it within 48 hours. For long-term stability, immediately convert the chloromethyl group to your target functional group (e.g., via cyanation or amination).

Is continuous flow chemistry a viable option for this reaction? Yes. Flow chemistry is highly recommended for the chloromethylation of thiophenes. Microreactors provide superior surface-area-to-volume ratios, allowing for near-instantaneous heat dissipation. This effectively eliminates the thermal runaways that cause over-chloromethylation and dimerization, allowing for safe, scale-up production.

VI. References

• BenchChem. Managing exothermic reactions in 2-Chloro-3-(chloromethyl)thiophene synthesis. Retrieved from:

• Google Patents (WO2002094806A1). Chloromethylation of thiophene. Retrieved from:

• Google Patents (US4501903A). Chloromethylation process. Retrieved from:

• ChemRxiv. Sterically Controlled C‒H Olefination of Heteroarenes. Retrieved from:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2002094806A1 - Chloromethylation of thiophene - Google Patents [patents.google.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. US4501903A - Chloromethylation process - Google Patents [patents.google.com]

Technical Support Center: Solvent and Process Optimization for Scaling Up Methyl 5-(chloromethyl)thiophene-3-carboxylate Production

Welcome to the technical support center for the synthesis and scale-up of Methyl 5-(chloromethyl)thiophene-3-carboxylate. This guide is designed for researchers, chemists, and process development professionals to navigate the specific challenges associated with the chloromethylation of an electron-deficient thiophene ring. We will delve into the causality behind experimental choices, provide troubleshooting solutions for common issues, and offer detailed protocols to ensure a safe, efficient, and scalable process.

Core Principles: The Challenge of Chloromethylating a Deactivated Thiophene Ring

The synthesis of Methyl 5-(chloromethyl)thiophene-3-carboxylate is typically achieved via a Blanc chloromethylation reaction . This is an electrophilic aromatic substitution where the thiophene ring attacks an electrophile generated from formaldehyde and hydrogen chloride, usually in the presence of a catalyst.

The primary challenge in this specific synthesis lies in the electronic nature of the starting material, Methyl thiophene-3-carboxylate. The methyl carboxylate group is electron-withdrawing, which deactivates the thiophene ring towards electrophilic attack.[1] This deactivation makes the reaction more difficult compared to the chloromethylation of unsubstituted thiophene, often requiring more forcing conditions (e.g., stronger catalysts or higher temperatures) to achieve acceptable conversion rates.[1]

The substitution is directed to the 5-position, which is the most activated position on the thiophene ring relative to the deactivating group at position 3. Understanding this electronic effect is crucial for troubleshooting and optimization.

Figure 1: Simplified Blanc Chloromethylation Mechanism

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues encountered during the synthesis and scale-up of Methyl 5-(chloromethyl)thiophene-3-carboxylate.

Q1: My reaction suffers from low or no conversion. How can I improve the yield?

A1: Low conversion is the most common issue due to the deactivated nature of the substrate.[1] Several factors should be investigated:

• Catalyst Choice and Loading: For deactivated rings, a simple protic acid catalyst (HCl) may be insufficient. A Lewis acid catalyst is often required to increase the electrophilicity of the chloromethylating agent.[1]

  • Zinc chloride (ZnCl₂) is the most common and generally effective catalyst.[1]

  • Aluminum chloride (AlCl₃) is a stronger Lewis acid but is also known to promote the formation of diarylmethane byproducts.[2] Use with caution.

  • Tin(IV) chloride (SnCl₄) is another option that can be effective for deactivated systems.[1]

  • Troubleshooting Step: Increase catalyst loading incrementally. Ensure the catalyst is anhydrous, as moisture can significantly reduce its activity.[2]

• Reaction Temperature: While chloromethylation of activated rings requires low temperatures (0-10°C) to prevent side reactions, deactivated substrates may require higher temperatures to initiate the reaction.[2][3]

  • Troubleshooting Step: If no reaction is observed at low temperatures, cautiously and slowly increase the temperature to a range of 40-60°C while monitoring for byproduct formation by TLC or GC. Be aware that higher temperatures can increase diarylmethane formation.[2]

• Reagent Stoichiometry: An incorrect ratio of reactants can lead to poor conversion.

  • Troubleshooting Step: Ensure an excess of the chloromethylating agents (formaldehyde/paraformaldehyde and HCl) is used. A typical starting point is 1.5-2.5 equivalents of formaldehyde relative to the thiophene substrate.

Figure 2: Troubleshooting Workflow for Low Conversion

Q2: I'm observing significant byproduct formation. How can I improve selectivity?

A2: The primary byproduct is typically the diarylmethane derivative, formed when the desired product reacts with another molecule of the starting material.

• Cause: This is a subsequent Friedel-Crafts alkylation, which is favored by high concentrations of the chloromethylated product, high temperatures, and strong Lewis acid catalysts like AlCl₃.[2]

• Mitigation Strategies:

  • Control Reaction Time: Do not let the reaction run for an extended period after full conversion of the starting material is achieved. Monitor the reaction progress closely.[2]

  • Temperature Control: Avoid excessive temperatures. Find the minimum temperature required for a reasonable reaction rate.

  • Reagent Addition: On a larger scale, consider slow, sub-surface addition of the starting material to a mixture of the chloromethylating agents and catalyst. This keeps the concentration of the starting material low, disfavoring the byproduct-forming reaction.

Q3: Which solvent system is optimal for scaling up this reaction?

A3: Solvent choice is critical for reaction performance, workup, and safety at scale. While the reaction can be run in excess hydrochloric acid, the use of a co-solvent is highly recommended.

• The Challenge: The reaction mixture is often biphasic or a slurry, which can lead to poor mass transfer and inconsistent results, especially at scale.[3] Tar and polymer formation can also complicate purification.[4][5]

• The Solution - Ketone Co-solvents: The use of ketone-based solvents like methyl-isobutyl-ketone (MIBK) or acetone has been shown to dramatically improve the purity of chloromethylated thiophenes.[4][5][6]

  • Benefits: Ketone solvents reduce the formation of tars, leading to a cleaner reaction mixture and easier workup.[5][6] This results in higher purity and yield of the final product.[4][5][6]

  • Mechanism: While not fully elucidated, it is believed that ketones may help to homogenize the reaction mixture or sequester reactive intermediates that lead to polymerization.

Solvent System	Advantages	Disadvantages	Scale-Up Recommendation
Conc. HCl (no co-solvent)	Inexpensive reagents.	Often results in tar formation, biphasic mixture leading to poor mixing, difficult workup.	Not recommended for scale-up due to purity and handling issues.
Chlorinated Solvents (e.g., DCM)	Good solubility for organic components.	Environmental and health concerns; potential for reaction with reagents.	Avoid if possible; consider greener alternatives.
Ketones (e.g., MIBK, Acetone)	Reduces tar formation , improves product purity, simplifies workup, can improve yields.[4][5][6]	Higher cost than HCl alone, requires solvent recovery systems at scale.	Highly Recommended. MIBK is often preferred for its higher boiling point and lower water solubility compared to acetone.

Q4: My product is decomposing during workup and purification. How should I handle and store it?

A4: Chloromethylated thiophenes are known to be thermally labile and potent lachrymators (tear-inducing agents).[3][4][7] Proper handling is critical for safety and product integrity.

• Thermal Instability: The product can decompose upon heating, especially during distillation. This can generate HCl gas and lead to polymerization.[3][4]

  • Purification Strategy: Avoid high temperatures. Use rapid vacuum distillation with a pot temperature not exceeding 100-125°C.[3][7] For large-scale operations, other purification methods like crystallization should be explored to avoid distillation altogether.

• Storage Instability: The product can decompose even at room temperature, generating HCl gas. This can lead to a dangerous pressure buildup in a sealed container.[3][7]

  • Stabilization: Immediately after purification, the product must be stabilized. Add 1-2% by weight of a stabilizer like dicyclohexylamine .[3][7]

  • Storage Protocol: Store the stabilized product in a refrigerator. Use a container with a vented cap (e.g., a stopper loosely plugged with glass wool) to prevent pressure buildup. Do not store for extended periods.

Q5: What are the most critical safety considerations for scaling up this process?

A5: Chloromethylation reactions present several significant hazards that must be carefully managed.

• Bis(chloromethyl) Ether (BCME) Formation: This is a potent carcinogen that can be formed as a byproduct in any chloromethylation reaction using formaldehyde and HCl.[2] All operations must be conducted in a well-ventilated fume hood or an enclosed, contained system. Personnel must use appropriate personal protective equipment (PPE).

• HCl Gas: The reaction uses and generates hydrogen chloride gas. A robust scrubbing system is required to neutralize all off-gases.

• Exothermicity: The reaction is exothermic. A reliable reactor cooling system with temperature probes and alarms is mandatory for scale-up to prevent thermal runaways.

• Product Instability: As discussed in Q4, the product's thermal and storage instability poses a significant risk. Procedures for stabilization and vented storage must be strictly followed.

Figure 3: Key Stages in Production Scale-Up

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of Methyl 5-(chloromethyl)thiophene-3-carboxylate

Disclaimer: This protocol is a guideline based on analogous reactions for deactivated substrates and should be optimized for specific laboratory conditions. All work must be performed in a certified chemical fume hood.

• Apparatus Setup: Equip a jacketed glass reactor with an overhead mechanical stirrer, a thermometer, a gas inlet tube (for sub-surface sparging), and a reflux condenser connected to a gas scrubber system (e.g., containing a sodium hydroxide solution).

• Reagent Charging: To the reactor, add Methyl thiophene-3-carboxylate (1.0 eq), paraformaldehyde (2.0 eq), anhydrous zinc chloride (0.5 - 1.0 eq), and methyl-isobutyl-ketone (MIBK) (3-5 volumes relative to the substrate).

• Reaction Initiation: Begin vigorous stirring and start bubbling dry hydrogen chloride (HCl) gas through the mixture via the gas inlet tube.

• Heating: Slowly heat the reaction mixture to 40-50°C. Monitor the reaction temperature closely, as an exotherm may occur. Use the reactor jacket to maintain a stable temperature.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing them by GC or TLC until the starting material is consumed (typically 4-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and carefully add cold water and additional MIBK or another extraction solvent (e.g., ethyl acetate).

  • Separate the organic layer.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure on a rotary evaporator.

• Purification: Purify the crude oil by short-path vacuum distillation. CRITICAL: Ensure the heating mantle/oil bath temperature does not exceed 125°C.[3][7] Collect the product fraction at the appropriate boiling point and pressure.

• Stabilization: Immediately add 1-2% (w/w) of dicyclohexylamine to the purified product and mix thoroughly before transferring to a vented storage container.[3][7]

References

• Technical Support Center: Optimizing Chloromethyl
• Pfeiffer, W. D. (n.d.). The chloromethylation of an aromatic or heteroaromatic ring is of great importance. The chloromethyl group can be. Science of Synthesis.
• Technical Support Center: Chloromethyl
• Chloromethylation of Thiophene.
• Chloromethylation of thiophene.

• methyl 5-(chloromethyl)thiophene-3-carboxylate. PubChemLite. [Link]

• Chloromethylation of thiophene.

• methyl 5-(chloromethyl)thiophene-3-carboxylate. Chemical Substance Information. [Link]

• Direct C(sp 3 )–H chloromethylation through CH 2 Cl 2 activation using non-thermal plasma. (2025). ResearchGate. [Link]

• Process for the preparation of 5-chloro-3-chlorosulphonyl-2-thiophene-carboxylic esters.
• Chloromethylation of thiophene.
• Process for preparing chloromethylated aromatic materials.

• Development of a Process for the Preparation of Chloromethyl Chlorosulfate. (2016). Request PDF. [Link]

• Thiophene. Wikipedia. [Link]

• Fiesselmann-type synthesis of... ResearchGate. [Link]

• Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. (2025). PMC. [Link]

• Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. (n.d.). Journal of the Indian Chemical Society. [Link]

• Regioselective C‑Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and... (2025). PMC. [Link]

• 2-chloromethylthiophene. Organic Syntheses Procedure. [Link]

• Chloromethylated Activated Carbon: A Useful New Synthon for Making a Novel Class of Sorbents f. (2010). OHSU. [Link]

• Process for the chloromethylation of aromatic compounds of high molecular weight.

• Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions. (2022). PMC. [Link]

• Regioselective Synthesis of 5-Propyl-2-((trityloxy)methyl)thiophene-3-carbaldehyde. (2021). MDPI. [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. WO2002094806A1 - Chloromethylation of thiophene - Google Patents [patents.google.com]
• 5. US20060161008A1 - Chloromethylation of thiophene - Google Patents [patents.google.com]
• 6. KR100859386B1 - Chloromethylation of Thiophene - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Removing Residual Impurities from Methyl 5-(chloromethyl)thiophene-3-carboxylate

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Molecule Profile: Methyl 5-(chloromethyl)thiophene-3-carboxylate

Executive Summary & Causality of Instability

Methyl 5-(chloromethyl)thiophene-3-carboxylate is a highly reactive, versatile intermediate used in the synthesis of active pharmaceutical ingredients (APIs). However, the exact features that make it synthetically useful—an electron-rich thiophene ring and a highly electrophilic chloromethyl group—also make it notoriously unstable[1].

During synthesis (typically via chloromethylation using formaldehyde and HCl), researchers frequently encounter complex impurity profiles. The primary driver of this instability is the molecule's propensity to auto-ionize in the presence of trace acid or heat. Cleavage of the C-Cl bond forms a benzylic-type thienyl carbocation, which rapidly attacks another thiophene molecule via Friedel-Crafts alkylation, leading to bis-thienyl methanes and, eventually, polymeric tar[2][3]. Additionally, the chloromethyl group is highly susceptible to nucleophilic attack by water during aqueous workup, leading to hydrolysis impurities[3].

Quantitative Impurity Profiling

To troubleshoot effectively, you must first identify the physical and electronic differences between the desired product and the residual impurities.

Table 1: Common Impurities and Physicochemical Differentials

Impurity Type	Representative Structure / Name	Mechanistic Cause	Physical Properties vs. Product	Removal Strategy
Dimer / Adduct	Bis-thienyl methanes	Acid-catalyzed Friedel-Crafts alkylation of the starting material or product[3].	Significantly higher boiling point; lower Rf​ on silica.	High-vacuum fractional distillation; Silica gel chromatography.
Hydrolysis Product	Methyl 5-(hydroxymethyl)thiophene-3-carboxylate	Nucleophilic attack by H2​O/OH− during aqueous workup[3].	Higher polarity (hydrogen bonding); lower Rf​ .	Strict pH and temperature control during quench; Chromatography.
Over-Alkylation	2,5-Bis(chloromethyl)thiophene derivatives	Excess chloromethylating agent (formaldehyde/HCl) or extended reaction time[1].	Slightly higher boiling point; similar polarity.	Careful monitoring of reaction kinetics; Fractional distillation.
Polymeric Tar	Poly(thienyl methanes)	Thermal degradation or unchecked acid-catalyzed self-condensation[2].	Non-volatile, highly viscous black solid/oil.	Preventative stabilization (e.g., Dicyclohexylamine)[1]; Short-path distillation.

Mechanistic Pathway Visualization

Understanding the degradation pathways is critical for preventing impurity formation before the purification stage even begins.

Degradation pathways of chloromethylthiophenes via hydrolysis and acid-catalyzed polymerization.

Troubleshooting FAQs

Q1: My crude mixture turns black and viscous during solvent evaporation on the rotary evaporator. What is happening and how do I prevent it? A1: You are observing acid-catalyzed polymerization. Chloromethylthiophenes are inherently unstable; trace amounts of HCl left over from the reaction catalyze the cleavage of the C-Cl bond, forming a reactive carbocation that attacks other thiophene rings[2]. Prevention: Ensure strict neutralization during the workup by washing the organic layer with cold, saturated NaHCO3​ until the aqueous phase is strictly neutral (pH ~7-8)[1][3]. Never exceed 30°C in the rotary evaporator bath. For highly sensitive batches, add a stabilizer like dicyclohexylamine (0.1–0.5 wt%) before concentration[1].

Q2: How do I selectively remove the bis-thienyl methane dimer from the desired product? A2: Dimers (diarylmethane-type adducts) have significantly higher molecular weights and boiling points than the monomeric product[1]. If you are working at scale, high-vacuum distillation using a fractionating column (e.g., a Vigreux column) will easily leave the dimers in the distillation pot[2]. For smaller, heat-sensitive batches, silica gel chromatography is highly effective because the dimer's increased size and altered electronic structure reduce its Rf​ value relative to the product.

Q3: I am detecting Methyl 5-(hydroxymethyl)thiophene-3-carboxylate in my NMR. What went wrong during the workup? A3: The chloromethyl group is highly susceptible to hydrolysis. This typically occurs if the reaction is quenched with water that is too warm, if a strong base (like NaOH) is used for neutralization, or if the product is left in the aqueous phase for an extended period[3]. Correction: Always quench into an ice-cold (0–5°C) mixture of extraction solvent and saturated NaHCO3​ [1]. Separate the phases immediately and dry the organic layer over anhydrous Na2​SO4​ promptly[4].

Q4: Can I use silica gel chromatography for purification? I've heard it degrades the product. A4: Yes, but with caveats. Standard silica gel is mildly acidic. Prolonged exposure on the column can induce the same carbocation-mediated degradation seen in thermal decomposition, often visible as a brownish band stuck on the column[4]. Best Practice: Use a fast "flash" technique. Pre-treat the silica with 1% triethylamine in your non-polar solvent if extreme sensitivity is noted. Elute with a gradient of Cyclohexane to Dichloromethane ( CH2​Cl2​ )[4].

Standard Operating Procedures (SOPs)

Decision matrix and experimental workflow for the purification of chloromethylthiophenes.

Protocol A: Stabilized High-Vacuum Distillation (For Scale-Up)

Note: Distillation of chloromethylthiophenes carries a risk of explosive polymerization if overheated[1][2]. This protocol utilizes a self-validating stabilization step to ensure safety and yield.

• Pre-distillation Stabilization: To the thoroughly dried crude oil, add 0.5 wt% dicyclohexylamine[1]. This acts as a non-nucleophilic acid scavenger, neutralizing any HCl generated thermally during the distillation, thus breaking the catalytic cycle of polymerization.

• Apparatus Setup: Assemble a short-path distillation apparatus or use a short Vigreux column for better fractionation[2]. Ensure all joints are clean and sealed with high-vacuum grease. Add a magnetic stir bar (avoid boiling chips as they can introduce reactive surface areas). Do not fill the flask beyond 50% capacity[2].

• Evacuation: Connect to a high-vacuum pump equipped with a liquid nitrogen cold trap. Slowly apply vacuum until the pressure stabilizes below 1 mbar[2].

• Distillation: Slowly heat the oil bath. Crucial: Keep the bath temperature as low as possible to maintain a steady distillation rate.

• Fraction Collection: Discard the initial fore-run (contains unreacted thiophene starting materials and residual solvent). Collect the main fraction. Leave a generous amount of residue in the pot (dimers and polymers) to avoid overheating the dry residue.

• Storage: Store the purified product in a dark glass bottle with a loose-fitting stopper (to prevent pressure buildup from trace decomposition) at -24°C[2][4].

Protocol B: Flash Column Chromatography (For Small/Sensitive Batches)

• Column Packing: Pack a column with standard silica gel using Cyclohexane. Optional: If previous batches degraded on the column, flush the packed column with 1 column volume of Cyclohexane containing 1% Triethylamine, followed by 2 volumes of pure Cyclohexane to neutralize the silica's inherent acidity.

• Loading: Load the crude mixture onto the column with a minimal amount of Dichloromethane ( CH2​Cl2​ ).

• Elution: Begin elution with a 1:1 mixture of Cyclohexane: CH2​Cl2​ . This will elute non-polar impurities (like unreacted starting materials and some over-chlorinated byproducts)[4].

• Product Isolation: Gradually increase the polarity to 100% CH2​Cl2​ to elute the desired Methyl 5-(chloromethyl)thiophene-3-carboxylate[4]. Monitor fractions via TLC (UV active).

• Concentration: Combine the pure fractions and remove the solvent in vacuo at a bath temperature not exceeding 30°C. The product should be obtained as a colorless to slightly yellow oil that may crystallize slowly upon storage at -24°C[4].

References

• Title: BRPI0209874B1 - Process for the preparation of 2-chloromethylthiophene by thiophene chloromethylation. Source: Google Patents.
• Title: WO2002094806A1 - Chloromethylation of thiophene. Source: Google Patents.

• Title: Paper TPA Polythiophene SI draft final PolymChem. Source: The Royal Society of Chemistry. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BRPI0209874B1 - process for the preparation of 2-chloromethylthiophene by thiophene chloromethylation - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]

Catalyst selection for optimizing Methyl 5-(chloromethyl)thiophene-3-carboxylate coupling

Technical Support Center: Optimizing Catalyst Selection for Methyl 5-(chloromethyl)thiophene-3-carboxylate Coupling

Overview

Cross-coupling reactions involving Methyl 5-(chloromethyl)thiophene-3-carboxylate present a unique trifecta of synthetic challenges: a highly electrophilic C(sp3)-Cl bond, a strongly coordinating thiophene sulfur atom, and a base-sensitive methyl ester. This guide provides researchers with field-proven catalyst selection strategies, mechanistic troubleshooting, and self-validating protocols to achieve high-yielding C-C bond formation.

Core Mechanistic Challenges & FAQs

Q: Why do standard palladium catalysts (e.g., Pd(PPh3)4) frequently fail or degrade when coupling this substrate? A: The failure is rooted in two competing kinetic pathways. First, oxidative addition of Pd(0) into a C(sp3)-Cl bond is thermodynamically less favorable and kinetically slower than into C(sp2)-X bonds[1]. Second, the sulfur atom of the thiophene ring acts as a strong σ-donor. When using standard, less sterically demanding ligands like PPh3, the thiophene sulfur outcompetes the halide for coordination to the Pd center. This poisons the catalyst, leading to the rapid precipitation of inactive "Pd black"[2].

Q: Which catalyst systems effectively prevent thiophene-induced poisoning? A: To prevent sulfur coordination, you must utilize bulky, electron-rich ligands. Buchwald-type biaryl phosphines (such as XPhos or RuPhos) provide a steric "umbrella" that shields the Pd center from the thiophene sulfur, while their electron-rich nature accelerates the challenging oxidative addition into the chloromethyl group. Alternatively, utilizing microporous heterogeneous catalysts, such as Pd(II) immobilized on knitting aryl polymers (KAPs(Ph-PPh3)-Pd), physically restricts the interaction between the thiophene ring and the metal center, promoting high turnover frequencies[3].

Q: Are there transition-metal-free alternatives to avoid metal poisoning entirely? A: Yes. Recent breakthroughs have established transition-metal-free Suzuki-type couplings for benzyl chlorides using an organic sulfide catalyst[1]. By utilizing a sulfide catalyst, the reaction proceeds via a zwitterionic boron "ate" intermediate, followed by a 1,2-metalate shift ()[1]. This completely bypasses the risk of transition metal poisoning by the thiophene substrate.

Q: How can I suppress the SN2 hydrolysis of the chloromethyl group and the hydrolysis of the methyl ester? A: The chloromethyl group is highly susceptible to nucleophilic attack (SN2) by hydroxide or alkoxide bases, which converts the starting material into an alcohol or ether side product[2]. Furthermore, the methyl ester at position 3 will hydrolyze under strongly basic aqueous conditions at elevated temperatures. To suppress these side reactions, avoid NaOH, KOH, or NaOMe. Instead, use mild, non-nucleophilic bases such as anhydrous K3PO4 or K4P2O7 in aprotic solvents (e.g., Toluene, 1,4-Dioxane, or Acetonitrile)[4].

Troubleshooting Guide: Diagnosing Reaction Failures

Issue 1: Rapid Blackening of the Reaction Mixture (Within 30 Mins)

• Causality: Catalyst poisoning and degradation. The Pd(0) species has aggregated into insoluble Pd nanoparticles (Pd black) due to insufficient ligand stabilization or thiophene sulfur coordination.

• Resolution: Increase the ligand-to-palladium ratio (e.g., from 2:1 to 3:1 L:Pd). Switch from PPh3 to a bulkier ligand like XPhos. Ensure rigorous degassing of solvents, as oxygen accelerates phosphine oxidation, leaving the Pd unprotected.

Issue 2: High Recovery of the Alcohol Byproduct (Methyl 5-(hydroxymethyl)thiophene-3-carboxylate)

• Causality: The base is acting as a nucleophile rather than a transmetalation activator. Water in the solvent or hydrated bases facilitates SN2 attack on the electrophilic chloromethyl carbon[2].

• Resolution: Switch to strictly anhydrous conditions. Use finely milled, anhydrous K3PO4 or CsF. Change the solvent from THF/Water mixtures to anhydrous Toluene or Dioxane.

Issue 3: Formation of Homocoupled (Wurtz-type) Dithiophene Ethane Derivatives

• Causality: The rate of transmetalation is too slow compared to oxidative addition, allowing two alkyl-Pd species to interact.

• Resolution: Increase the equivalents of the arylboronic acid (up to 1.5 - 2.0 eq). Enhance transmetalation by adding a phase-transfer catalyst or optimizing the base solubility.

Catalyst Performance & Selectivity Data

The following table synthesizes the expected performance of various catalytic systems when applied to Methyl 5-(chloromethyl)thiophene-3-carboxylate:

Catalyst / Ligand System	Optimal Base & Solvent	Oxidative Addition Rate	Resistance to S-Poisoning	SN2 Side Reaction Risk
Pd(PPh3)4	Na2CO3 / THF-H2O	Slow	Low (High risk of Pd black)	High (Hydrolysis prone)
Pd2(dba)3 / XPhos	K3PO4 / Toluene	Fast	High (Steric shielding)	Low (Non-nucleophilic)
KAPs(Ph-PPh3)-Pd	K2CO3 / EtOH	Moderate	High (Pore protection)	Moderate (Etherification)
Organic Sulfide	K4P2O7 / MeCN	N/A (Metal-Free)	Absolute (No metal used)	Low (Mild base used)

Self-Validating Experimental Protocols

Protocol A: Pd-Catalyzed Suzuki-Miyaura Coupling (XPhos System) This protocol utilizes steric bulk to prevent thiophene poisoning and anhydrous conditions to preserve the methyl ester.

• Preparation: In an oven-dried Schlenk flask, combine Methyl 5-(chloromethyl)thiophene-3-carboxylate (1.0 eq), Arylboronic acid (1.5 eq), Pd2(dba)3 (2 mol%), XPhos (8 mol%), and anhydrous K3PO4 (2.0 eq).

• Degassing: Evacuate and backfill the flask with ultra-pure Argon three times.

• Solvent Addition: Add anhydrous, degassed Toluene (0.2 M) via syringe.

• Reaction: Heat the mixture to 80 °C under vigorous stirring for 12 hours.

  • Validation Check 1: Observe the solution color. A persistent yellow/orange hue indicates an active catalytic cycle. An opaque black suspension indicates ligand failure and Pd aggregation.

• Monitoring: Take a 50 µL aliquot, filter through a short silica plug with EtOAc, and analyze via GC-MS.

  • Validation Check 2: The absence of an M+OH peak confirms that SN2 hydrolysis has been successfully suppressed.

• Workup: Cool to room temperature, filter through Celite to remove the base and catalyst, concentrate under reduced pressure, and purify via flash chromatography.

Protocol B: Transition-Metal-Free Coupling (Organic Sulfide Catalysis) This protocol completely eliminates the risk of transition metal poisoning by using a 1,2-metalate shift mechanism[1].

• Preparation: Combine Methyl 5-(chloromethyl)thiophene-3-carboxylate (0.5 mmol), Arylboronic acid (0.75 mmol), K4P2O7 (1.0 mmol), and the organic sulfide catalyst (e.g., tetrahydrothiophene derivative, 20 mol%) in a reaction vial[1].

• Reaction: Add 0.5 mL of Acetonitrile. Seal the vial and heat to 110 °C for 48 hours[1].

  • Validation Check 1: Since no transition metals are present, the solution will remain clear/pale, confirming zero risk of metal precipitation.

• Workup: Dilute with water, extract with ethyl acetate (3x), dry over anhydrous Na2SO4, and concentrate for purification.

Mechanistic Workflow & Divergent Pathways

Divergent pathways showing how bulky ligands and mild bases prevent catalyst poisoning and SN2 side reactions.

References

• He, Z., Song, F., Sun, H., & Huang, Y. (2018). "Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift." Journal of the American Chemical Society, 140(7), 2693-2699. URL:[Link]

• Guan, Z., Li, B., Hai, G., Yang, X., Li, T., & Tan, B. (2014). "A highly efficient catalyst for Suzuki–Miyaura coupling reaction of benzyl chloride under mild conditions." RSC Advances, 4, 40546-40552. URL:[Link]

• Kuwano, R., et al. (2018). "Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide." RSC Advances, 8, 30330-30333. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A highly efficient catalyst for Suzuki–Miyaura coupling reaction of benzyl chloride under mild conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the electrophilicity of Methyl 5-(chloromethyl)thiophene-3-carboxylate and benzyl chlorides

Title: Comparative Electrophilicity Guide: Methyl 5-(chloromethyl)thiophene-3-carboxylate vs. Benzyl Chlorides

Introduction In the design of alkylating agents and the synthesis of active pharmaceutical ingredients (APIs), the choice of the electrophilic building block dictates both the reaction kinetics and the stability of the final product. Benzyl chloride is the traditional standard for benzylic substitution. However, heterocyclic analogs, specifically thenyl chlorides (chloromethylthiophenes), offer highly tuned reactivity profiles[1]. This guide objectively compares the electrophilicity and reaction kinetics of standard benzyl chloride against the highly functionalized Methyl 5-(chloromethyl)thiophene-3-carboxylate.

Mechanistic Causality & Structural Analysis

The Benzyl System (Baseline Reactivity) Benzyl chloride undergoes nucleophilic substitution via both unimolecular ( SN​1 ) and bimolecular ( SN​2 ) pathways, depending on the solvent and nucleophile. The phenyl ring provides moderate resonance stabilization to the transition state, establishing a baseline electrophilicity that generally requires elevated temperatures or strong nucleophiles for rapid kinetic conversion[2].

The Functionalized Thenyl System Methyl 5-(chloromethyl)thiophene-3-carboxylate features two critical structural modifications that drastically alter its reactivity compared to benzyl chloride:

• Heteroaromatic Polarizability: The thiophene ring is inherently more electron-rich and polarizable than a benzene ring. The sulfur atom effectively stabilizes the developing partial charges in the SN​2 transition state, significantly lowering the activation energy[3]. In direct comparisons, unsubstituted chloromethylthiophenes demonstrate higher electrophilicity and faster nucleophilic substitution rates than benzyl chlorides[1].

• LUMO Lowering via the Ester Group: The addition of the methyl carboxylate group at the 3-position introduces a strong electron-withdrawing effect. While this destabilizes carbocation formation (suppressing SN​1 solvolysis), it withdraws electron density from the 5-chloromethyl carbon via induction and resonance. This depletion lowers the energy of the C-Cl σ∗ orbital (the Lowest Unoccupied Molecular Orbital, LUMO). Consequently, the carbon center becomes exceptionally electrophilic, accelerating SN​2 attack by amines, thiols, and other nucleophiles[3].

Electronic effects dictating the electrophilicity of benzyl vs. functionalized thenyl chlorides.

Quantitative Data Comparison

To contextualize the reactivity, we apply the principles of the Mayr electrophilicity index ( E ), which quantifies the susceptibility of electrophiles to nucleophilic attack[4]. While empirical constants for highly specific functionalized thenyl chlorides vary based on solvent, theoretical frameworks and comparative kinetic studies provide the following validated reactivity hierarchy[1][3]:

Substrate	Relative SN​2 Rate (vs. Amine)	Primary Mechanism	Electrophilicity ( E ) Trend	LUMO Energy Level
Benzyl Chloride	1.0 (Baseline)	SN​2 / weak SN​1	Moderate	Moderate
2-(Chloromethyl)thiophene	~10x - 50x	SN​1 / SN​2	High	Low
Methyl 5-(chloromethyl)thiophene-3-carboxylate	> 100x	Strictly SN​2	Very High	Very Low

Experimental Protocols: Self-Validating Systems

To empirically validate the superior electrophilicity of Methyl 5-(chloromethyl)thiophene-3-carboxylate over benzyl chloride, the following self-validating kinetic protocols should be employed.

Protocol 1: Kinetic Evaluation of SN​2 Reactivity via in situ NMR This protocol establishes the bimolecular rate constant ( k2​ ) by monitoring the alkylation of a standard secondary amine (e.g., piperidine) under pseudo-first-order conditions.

• Preparation: Dissolve 0.1 mmol of the electrophile (Benzyl chloride or Methyl 5-(chloromethyl)thiophene-3-carboxylate) in 0.5 mL of deuterated acetonitrile ( CD3​CN ) in an NMR tube containing a known amount of tetramethylsilane (TMS) as an internal standard.

• Nucleophile Addition: Inject 1.0 mmol (10 equivalents) of piperidine to initiate the reaction. The 10-fold excess ensures the amine concentration remains effectively constant, validating the pseudo-first-order assumption.

• Data Acquisition: Immediately insert the tube into the NMR spectrometer (pre-shimmed and locked). Acquire 1H -NMR spectra every 60 seconds at a constant 25 °C.

• Analysis: Integrate the disappearance of the chloromethyl protons (typically ~4.5 - 4.8 ppm) against the TMS standard.

• Validation: Plot ln([Electrophile]0​/[Electrophile]t​) versus time. A perfectly linear slope validates the SN​2 mechanism and yields the pseudo-first-order rate constant ( kobs​ ). Divide by the amine concentration to determine k2​ . The functionalized thenyl chloride will exhibit a significantly steeper slope.

Protocol 2: Mayr Electrophilicity Index Determination To map the substrate onto the comprehensive Mayr scale[4]:

• Reaction Setup: React the electrophile with a series of reference nucleophiles (e.g., substituted enamines or carbanions) with known nucleophilicity ( N ) and sensitivity ( s ) parameters.

• Photometric Monitoring: Use stopped-flow UV-Vis spectroscopy to monitor the decay of the nucleophile's absorbance over time.

• Calculation: Apply the linear free-energy relationship: logk2​=s(N+E) . By plotting logk2​/s against N , the intercept on the abscissa yields the specific electrophilicity parameter E .

Experimental workflow for the kinetic profiling of electrophilic building blocks.

Conclusion For drug development professionals requiring highly efficient alkylation steps, Methyl 5-(chloromethyl)thiophene-3-carboxylate is a vastly superior electrophile compared to standard benzyl chloride. The synergistic effect of the polarizable thiophene core and the electron-withdrawing carboxylate group drastically lowers the LUMO energy, ensuring rapid, high-yielding SN​2 transformations even with sterically hindered or weakly nucleophilic substrates.

• 1. researchgate.net [researchgate.net]
• 2. 2-(Chloromethyl)thiophene | 765-50-4 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

GC-MS Characterization and Fragmentation Validation of Methyl 5-(chloromethyl)thiophene-3-carboxylate: A Comparative Guide

As the demand for highly specific heteroaromatic building blocks in drug discovery accelerates, thiophene derivatives have become indispensable. Among these, Methyl 5-(chloromethyl)thiophene-3-carboxylate stands out as a versatile electrophile for nucleophilic substitution and cross-coupling reactions. However, validating its structural integrity, purity, and stability during synthesis tracking requires rigorous analytical methodologies.

In this guide, we objectively compare the Gas Chromatography-Mass Spectrometry (GC-MS) performance of Methyl 5-(chloromethyl)thiophene-3-carboxylate against its common synthetic alternatives and degradation products. By dissecting the causality behind our experimental parameters and mapping the mechanistic fragmentation pathways, this guide provides a self-validating framework for analytical and synthetic chemists.

Comparative Analytical Performance: Selecting the Optimal Alkylating Agent

When designing a synthetic route, chemists often choose between different halogenated or hydroxylated thiophene analogs. From an analytical perspective, these alternatives behave drastically differently under GC-MS conditions. We compared Methyl 5-(chloromethyl)thiophene-3-carboxylate (Product A) with its brominated analog (Product B) and its hydroxylated precursor (Product C).

The Causality of Analytical Behavior

• Product A (Chloromethyl): Offers the optimal balance. The C-Cl bond is stable enough to survive flash vaporization in the GC inlet but labile enough to provide a clear, diagnostic fragmentation pattern via electron ionization (EI)[1].

• Product B (Bromomethyl): While synthetically more reactive, the weaker C-Br bond makes it highly susceptible to thermal degradation (dehydrobromination) in the GC injection port. This often results in artifact peaks and artificially low purity readouts[2].

• Product C (Hydroxymethyl): The highly polar hydroxyl group interacts with the silanol groups of the GC column stationary phase, causing severe peak tailing. Accurate quantification requires an extra derivatization step (e.g., silylation with BSTFA), complicating the workflow.

Quantitative Comparison Matrix

Analytical Metric	Methyl 5-(chloromethyl)... (Product A)	Methyl 5-(bromomethyl)... (Product B)	Methyl 5-(hydroxymethyl)... (Product C)
Formula	C₇H₇ClO₂S	C₇H₇BrO₂S	C₇H₈O₃S
Monoisotopic Mass	189.99	233.93	172.02
Thermal Stability (GC)	High (Intact M+ observed)	Low (Prone to debromination)	Moderate (Requires derivatization)
Peak Shape (Unmodified)	Sharp, symmetrical	Broadened (if degraded)	Severe tailing
Base Peak (EI, 70 eV)	m/z 155 [M - Cl]⁺	m/z 155 [M - Br]⁺	m/z 141 [M - OCH₃]⁺
M+ Isotope Ratio	3:1 (³⁵Cl : ³⁷Cl)	1:1 (⁷⁹Br : ⁸¹Br)	N/A (No halogen)

Self-Validating Experimental Methodology

To ensure absolute trustworthiness in the data, the following GC-MS protocol is designed as a self-validating system . Every parameter is chosen with a specific mechanistic purpose to prevent false positives or thermal artifacts.

Step-by-Step GC-MS Protocol

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of anhydrous dichloromethane (DCM). Add 10 µL of 1-chloronaphthalene (100 µg/mL) as an Internal Standard (IS). Causality: Anhydrous DCM prevents hydrolysis of the chloromethyl group prior to injection.

• Injection Parameters: Inject 1.0 µL at a 1:50 split ratio. Crucial Step: Set the inlet temperature strictly to 250°C. Causality: Temperatures >260°C will induce thermal cleavage of the C-Cl bond, creating degradation artifacts that mimic the sample's impurities.

• Chromatographic Separation: Use a 30m × 0.25mm × 0.25µm non-polar column (5% Phenyl Methyl Siloxane, e.g., HP-5MS). Carrier gas: Helium at 1.0 mL/min. Oven program: 80°C (hold 1 min), ramp at 15°C/min to 280°C. Causality: The non-polar stationary phase minimizes Lewis acid/base interactions with the thiophene sulfur, ensuring sharp peak elution.

• Mass Spectrometry: Electron Ionization (EI) at 70 eV. Source temperature: 230°C. Scan range: m/z 50–350. Causality: 70 eV is the universal standard for EI; it deposits a highly reproducible amount of internal energy, ensuring the fragmentation matches theoretical thermodynamic predictions[3].

The Self-Validation Logic

The system validates itself through two built-in checkpoints:

• Inertness Check: The internal standard (1-chloronaphthalene) must elute with an asymmetry factor between 0.95 and 1.05. If tailing occurs, the inlet liner is contaminated and must be replaced.

• Isotopic Verification: The target analyte must display a strict 3:1 abundance ratio between m/z 190 (³⁵Cl) and m/z 192 (³⁷Cl)[2]. Any deviation >5% automatically flags the run for co-elution, rendering the data invalid until chromatographic resolution is improved.

Fig 1. GC-MS analytical workflow and self-validation logic for halogenated thiophenes.

Mechanistic Insights: Fragmentation Validation

Understanding the EI-MS fragmentation of Methyl 5-(chloromethyl)thiophene-3-carboxylate is critical for structural confirmation. The fragmentation is driven by the thermodynamic stability of the resulting ions.

Primary Fragmentation Pathways

• Molecular Ion Formation (m/z 190/192): The 70 eV electron beam ejects a lone-pair electron, typically from the thiophene sulfur or the ester oxygen, generating the radical cation (M⁺•).

• Alpha-Cleavage and Base Peak Formation (m/z 155): The dominant pathway is the loss of a chlorine radical (•Cl, 35 Da). According to structural reactivity principles[4], this yields a thienylmethyl cation . This cation is exceptionally stable due to the resonance delocalization of the positive charge onto the electron-rich thiophene ring. Because it is the thermodynamic sink of the reaction, m/z 155 registers as the base peak (100% relative abundance).

• Ester Cleavage (m/z 159/161): A secondary, less favorable pathway involves the loss of the methoxy radical (•OCH₃, 31 Da) from the ester group, characteristic of thiophene carboxylates[3]. This generates an acylium ion at m/z 159 (for ³⁵Cl) and 161 (for ³⁷Cl).

• Decarbonylation (m/z 131/133): The acylium ion subsequently loses neutral carbon monoxide (CO, 28 Da) to form a substituted thienyl cation at m/z 131/133.

Fig 2. Primary EI-MS fragmentation pathways of Methyl 5-(chloromethyl)thiophene-3-carboxylate.

Summary of Findings

When compared to its brominated and hydroxylated counterparts, Methyl 5-(chloromethyl)thiophene-3-carboxylate demonstrates superior analytical tractability. Its high thermal stability prevents GC inlet degradation, while the highly predictable, resonance-driven fragmentation pathway (yielding the m/z 155 base peak) allows for unambiguous structural validation. By implementing the self-validating isotopic checks described herein, researchers can confidently track the fate of this critical building block throughout complex synthetic campaigns.

References

• Title: Studies Toward the Synthesis of Salvinorin A (GC-MS fragmentation of thiophene carboxylates) Source: RMIT Research Repository URL: [Link]

• Title: Synthesis of 3,4-Dibromo-2,5-bis-substituted Thiophenes (Isotopic patterns in halogenated thiophenes) Source: Kyushu University Library URL: [Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. api.lib.kyushu-u.ac.jp [api.lib.kyushu-u.ac.jp]
• 3. research-repository.rmit.edu.au [research-repository.rmit.edu.au]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Differentiation of Methyl 5-(chloromethyl)thiophene-3-carboxylate Regioisomers: A Technical Guide

Executive Summary & Mechanistic Rationale

In preclinical drug development and organic synthesis, thiophene-containing scaffolds are ubiquitous due to their bioisosteric relationship with phenyl rings and their favorable pharmacokinetic properties. However, the functionalization of the thiophene ring often yields complex mixtures of regioisomers. Differentiating Methyl 5-(chloromethyl)thiophene-3-carboxylate from its primary regioisomers—the 2-(chloromethyl) and 4-(chloromethyl) analogs—is a critical quality control step. Because these isomers possess identical molecular weights and similar polarities, traditional chromatographic separation can be ambiguous without orthogonal spectroscopic validation.

This guide provides an objective, data-driven framework for distinguishing these regioisomers using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Gas Chromatography-Mass Spectrometry (GC-MS). By understanding the causality behind spin-spin coupling and electronic conjugation, researchers can establish self-validating analytical protocols to confirm regiochemistry with absolute certainty.

Analytical Workflow & Logical Relationships

The differentiation of thiophene regioisomers relies heavily on the spatial relationships between the remaining ring protons. The workflow below illustrates the orthogonal spectroscopic modalities used to validate the regiochemistry.

Caption: Workflow for the orthogonal spectroscopic differentiation of thiophene-3-carboxylate regioisomers.

Spectroscopic Comparison & Data Presentation

1 H NMR: The Causality of Spin-Spin Coupling

The most definitive method for assigning thiophene regiochemistry is 1 H NMR spectroscopy[1]. The thiophene ring is a planar, rigid system that exhibits highly predictable scalar coupling constants ( J -values) based on the number of intervening bonds and orbital overlap[2].

• Methyl 5-(chloromethyl)thiophene-3-carboxylate : The substituents occupy positions 3 and 5. The remaining protons are at positions 2 and 4. Because they are separated by four bonds in a rigid "W" conformation, they exhibit a very small long-range coupling constant ( J2,4​≈1.0−1.5 Hz).

• Methyl 2-(chloromethyl)thiophene-3-carboxylate : The substituents occupy positions 2 and 3. The remaining protons are at positions 4 and 5. These are vicinal protons (separated by three bonds) with optimal orbital overlap, resulting in the largest coupling constant in the thiophene system ( J4,5​≈4.9−5.8 Hz).

• Methyl 4-(chloromethyl)thiophene-3-carboxylate : The substituents occupy positions 3 and 4. The remaining protons are at positions 2 and 5. This cross-ring coupling is intermediate in magnitude ( J2,5​≈2.5−3.2 Hz).

Table 1: Comparative 1 H NMR Parameters for Thiophene-3-carboxylate Regioisomers

Regioisomer	Remaining Protons	Expected Multiplicity	Coupling Constant ( J )	Diagnostic Causality
5-(chloromethyl)	H-2, H-4	Two doublets (d)	1.0−1.5 Hz	4-bond "W" path; minimal orbital overlap.
2-(chloromethyl)	H-4, H-5	Two doublets (d)	4.9−5.8 Hz	3-bond vicinal path; maximal orbital overlap.
4-(chloromethyl)	H-2, H-5	Two doublets (d)	2.5−3.2 Hz	4-bond cross-ring path; intermediate overlap.

FT-IR and Mass Spectrometry (GC-MS)

While NMR provides structural connectivity, FT-IR and GC-MS act as self-validating secondary checks[3].

• FT-IR : The ester carbonyl ( C=O ) stretching frequency is sensitive to the conjugation of the thiophene ring. When the chloromethyl group is at the 2-position (adjacent to the ester), steric hindrance can force the ester group slightly out of the thiophene plane, reducing conjugation and shifting the C=O stretch to a higher wavenumber compared to the 5-substituted isomer.

• GC-MS : All isomers will show a molecular ion [M]+ at m/z 190 ( 35Cl ) and 192 ( 37Cl ) in a characteristic 3:1 isotopic ratio. The primary fragmentation is the loss of the chlorine radical ( Δm/z=−35 ) to form a highly stable, resonance-stabilized thiopyrylium-like cation at m/z 155.

Table 2: Secondary Spectroscopic Validation Data

Technique	Target Feature	5-(chloromethyl) Isomer	2-(chloromethyl) Isomer	Self-Validating Principle
FT-IR	Ester C=O Stretch	∼1715 cm −1 (Fully conjugated)	∼1725 cm −1 (Sterically deconjugated)	Steric clash between C2 and C3 substituents alters the dipole moment.
GC-MS	Isotope Pattern	m/z 190 / 192 (3:1 ratio)	m/z 190 / 192 (3:1 ratio)	Confirms the presence of an intact mono-chlorinated species.
GC-MS	Base Peak	m/z 155 ( [M−Cl]+ )	m/z 155 ( [M−Cl]+ )	Formation of a stable cyclic cation drives the fragmentation pathway.

Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. Every step includes an internal check to prevent false-positive assignments.

Protocol A: High-Resolution 1 H NMR Acquisition

• Sample Preparation : Dissolve 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Self-Validation: The TMS peak must appear exactly at 0.00 ppm. If it drifts, the magnetic field is not properly locked, and chemical shifts will be inaccurate.

• Instrument Tuning : Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe specifically for the 1 H nucleus to maximize the signal-to-noise ratio.

• Acquisition Parameters : Set the spectral width to 12 ppm, relaxation delay (D1) to 2.0 seconds, and acquire 16-32 scans.

• Data Processing & Integration :

  • Phase and baseline-correct the spectrum.

  • Integrate the singlet peak corresponding to the −CH3​ ester group (set to exactly 3.00).

  • Self-Validation: The −CH2​Cl protons must integrate to 2.00, and the two thiophene ring protons must integrate to 1.00 each. If these ratios deviate, the sample is either impure or a mixture of isomers.

• Coupling Analysis : Zoom in on the aromatic region (7.0 - 8.0 ppm). Measure the distance (in Hz) between the split peaks of the doublets to determine the J -value and assign the regioisomer using Table 1.

Protocol B: GC-MS Isotopic Profiling

• Sample Preparation : Prepare a dilute solution (1 mg/mL) of the compound in HPLC-grade ethyl acetate.

• Chromatography : Inject 1 μL into a GC equipped with a non-polar capillary column (e.g., HP-5MS). Use a temperature gradient starting at 100°C (hold 2 min), ramping at 15°C/min to 280°C.

• Ionization : Utilize Electron Impact (EI) ionization at 70 eV.

• Data Validation :

  • Locate the chromatographic peak.

  • Self-Validation: Extract the mass spectrum and verify the [M]+ cluster. The presence of peaks at m/z 190 and 192 in a strict 3:1 ratio definitively proves the molecule has not undergone premature hydrolysis or dechlorination during synthesis or injection.

References

• Satonaka, H. "The substituent effects in thiophene compounds. I. 1H NMR and IR studies in methyl (substituted 2-thiophenecarboxylate)s." Bulletin of the Chemical Society of Japan, 1983.[Link]

• Shenoy, G., et al. "Synthesis and Spectroscopic Differentiation of 2- and 4-Alkoxythio-tetronic Acids." Heterocycles, 2006.[Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Thiophene(110-02-1) 13C NMR [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Validating structural analogs of Methyl 5-(chloromethyl)thiophene-3-carboxylate in medicinal chemistry

Title: Validating Structural Analogs of Methyl 5-(chloromethyl)thiophene-3-carboxylate in Medicinal Chemistry: A Comparative Guide

Executive Summary

In the landscape of modern drug discovery, the strategic selection of bifunctional building blocks is critical for optimizing both synthetic tractability and the pharmacokinetic profile of the final active pharmaceutical ingredient (API). Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS 34767-77-6) has emerged as a highly valuable intermediate[1]. It offers a dual advantage: the thiophene-3-carboxylate moiety serves as a proven bioisostere for benzoate derivatives, while the 5-chloromethyl group provides a highly reactive electrophilic center for nucleophilic substitution (SN2) reactions.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of this compound against its primary structural analogs: the highly reactive bromomethyl analog and the classical benzene (phenyl) bioisostere . By analyzing the causality behind leaving group kinetics and metabolic stability, this guide provides actionable, self-validating experimental protocols for drug development professionals.

Mechanistic Rationale & Bioisosteric Profiling

When designing a synthetic route or optimizing a lead compound, medicinal chemists must balance electrophilic reactivity with molecular stability. The utility of Methyl 5-(chloromethyl)thiophene-3-carboxylate is rooted in two fundamental chemical principles:

A. The Halogen Trade-Off: Chloromethyl vs. Bromomethyl In SN2 alkylation reactions, the carbon-halogen bond is the primary site of reaction. Because the C–Br bond is weaker and more polarizable than the C–Cl bond, primary alkyl bromides are generally 40 to 60 times more reactive than their corresponding chlorides[2]. However, this hyper-reactivity comes at a cost. Bromomethyl thiophenes are notoriously unstable, often prone to spontaneous polymerization or degradation during storage. The chloromethyl group provides the optimal "Goldilocks" zone—sufficiently electrophilic for efficient amine coupling, yet stable enough for long-term storage and multi-step synthesis[3].

B. The Heteroaromatic Advantage: Thiophene vs. Benzene Replacing a benzene ring with a thiophene bioisostere is a cornerstone strategy to improve a drug's metabolic stability[4]. Benzene rings are highly susceptible to oxidation by cytochrome P450 (CYP) enzymes. The electron-rich sulfur atom in thiophene alters the electronic distribution and lipophilicity of the molecule, frequently conferring resistance to CYP-mediated degradation[4][5]. Furthermore, in SN2 reactions, the electron-rich nature of the thiophene ring (particularly at the 2- and 5-positions) actively stabilizes the developing partial positive charge in the transition state, making thienyl chlorides significantly more reactive than standard benzyl chlorides[6][7].

SN2 reaction pathway highlighting transition state stabilization by the thiophene π-system.

Comparative Data Analysis

To objectively evaluate these building blocks, we compare Methyl 5-(chloromethyl)thiophene-3-carboxylate against its bromomethyl counterpart and its benzene bioisostere. The data below synthesizes expected kinetic and stability parameters based on established physical organic chemistry principles.

Compound	Relative SN2 Rate (vs. Benzene)	Leaving Group	Shelf-Life / Stability	Predicted CYP450 Resistance
Methyl 3-(chloromethyl)benzoate	1.0x (Baseline)	Chloride	High	Low (Prone to oxidation)
Methyl 5-(chloromethyl)thiophene-3-carboxylate	~5.0x - 10.0x	Chloride	High	High (Sulfur-mediated)
Methyl 5-(bromomethyl)thiophene-3-carboxylate	~200.0x - 500.0x	Bromide	Low (Prone to degradation)	High (Sulfur-mediated)

Table 1: Physicochemical and reactivity comparison of structural analogs.

Experimental Workflows & Protocols

To validate the selection of Methyl 5-(chloromethyl)thiophene-3-carboxylate for your specific pipeline, you must establish a self-validating experimental system. The following protocols are designed to assess both synthetic reactivity and biological stability.

Parallel workflow for evaluating reactivity kinetics and metabolic stability of analogs.

Protocol A: Comparative SN2 Kinetic Profiling

Causality: To accurately measure the reactivity difference between the chloromethyl thiophene and the chloromethyl benzene analogs, we use pseudo-first-order conditions. By using a 10-fold excess of the nucleophile (morpholine), the concentration of the amine remains effectively constant, allowing us to isolate the decay rate of the electrophile. An internal standard ensures LC-MS injection variability does not skew the kinetic data.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of Methyl 5-(chloromethyl)thiophene-3-carboxylate and Methyl 3-(chloromethyl)benzoate in anhydrous Acetonitrile (MeCN).

• Internal Standard: Spike the solutions with 1 mM of an inert internal standard (e.g., biphenyl) for LC-MS normalization.

• Reaction Initiation: In a temperature-controlled vial at 25°C, add 100 µL of the electrophile stock to 900 µL of a 100 mM morpholine solution in MeCN.

• Sampling: At intervals of 0, 5, 10, 20, 30, and 60 minutes, extract a 10 µL aliquot.

• Quenching: Immediately quench the aliquot into 90 µL of MeCN containing 1% Formic Acid. The acid protonates the morpholine, instantly halting the SN2 reaction.

• Analysis: Analyze the quenched samples via LC-MS. Plot the natural log of the normalized electrophile peak area versus time to determine the pseudo-first-order rate constant ( kobs​ ).

Protocol B: Mouse Liver Microsome (MLM) Stability Assay

Causality: The primary reason to use a thiophene bioisostere is to bypass phase I metabolism[4][5]. This protocol tests the alkylated products (the morpholine adducts synthesized in Protocol A) against MLMs. The inclusion of NADPH initiates CYP450-mediated oxidation. A control without NADPH validates that any degradation is strictly enzymatically driven, not due to chemical instability in the buffer.

Step-by-Step Methodology:

• Matrix Preparation: Prepare a 1.0 mg/mL suspension of Mouse Liver Microsomes in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

• Compound Addition: Add the target compound (thienyl-morpholine adduct vs. benzyl-morpholine adduct) to a final concentration of 1 µM. Incubate at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM. (For the negative control, add an equivalent volume of buffer instead of NADPH).

• Time-Course Sampling: At 0, 15, 30, 45, and 60 minutes, remove a 50 µL aliquot.

• Protein Precipitation: Quench the aliquot into 150 µL of ice-cold MeCN containing an analytical internal standard (e.g., tolbutamide). Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

• Quantification: Analyze the supernatant via LC-MS/MS. Calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) to quantitatively prove the metabolic superiority of the thiophene analog.

Conclusion

Methyl 5-(chloromethyl)thiophene-3-carboxylate represents a masterclass in structural compromise. It avoids the synthetic volatility of bromomethyl derivatives while offering superior SN2 reactivity and metabolic stability compared to traditional benzene bioisosteres. By employing the self-validating protocols outlined above, medicinal chemists can confidently integrate this building block into their hit-to-lead optimization campaigns.

Sources

• 1. nextsds.com [nextsds.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. osti.gov [osti.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Diverse modes of reactivity of 6-(chloromethyl)-6-methylfulvene - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Guide to Methyl 5-(chloromethyl)thiophene-3-carboxylate: Handling, Safety, and Disposal Procedures

Methyl 5-(chloromethyl)thiophene-3-carboxylate (CAS: 34767-77-6) is a highly reactive building block frequently utilized in medicinal chemistry and drug development for synthesizing thiophene-based pharmacophores. While its reactivity makes it an invaluable synthetic intermediate, it simultaneously presents severe operational hazards. As a halogenated organic compound with a highly electrophilic chloromethyl group, it requires stringent handling, spill mitigation, and disposal protocols to ensure laboratory safety and environmental compliance [1].

This guide provides drug development professionals with a self-validating, step-by-step operational framework for the safe handling and disposal of this compound.

Physicochemical Hazard Profile & Mechanistic Causality

To handle this compound safely, researchers must understand the causality behind its hazards. The molecule features three critical functional groups that dictate its reactivity and toxicity:

• Chloromethyl Group ( −CH2​Cl ) : This is a potent electrophile. In biological systems, it acts as an alkylating agent, undergoing rapid SN​2 nucleophilic substitution with the amino and thiol groups of cellular proteins and DNA. This covalent binding is the primary mechanism behind its severe tissue damage and potential mutagenicity [2].

• Thiophene Ring : The aromatic sulfur heterocycle increases the molecule's overall lipophilicity, facilitating rapid dermal penetration and exacerbating systemic exposure.

• Hydrolytic Instability : Upon contact with ambient moisture, mucous membranes, or perspiration, the chloromethyl group rapidly hydrolyzes to release hydrogen chloride (HCl) gas. This localized acid generation causes immediate, severe chemical burns (classified under GHS as Skin Corr. 1B) and respiratory tract irritation (STOT SE 3) [1].

Caption: Mechanistic pathway of toxicity and tissue damage via hydrolysis and alkylation.

Quantitative Hazard Data & PPE Specifications

The following table summarizes the quantitative hazard classifications and the corresponding engineering controls required for safe operational handling.

Hazard Classification	GHS Code	Mechanistic Cause	Required PPE / Engineering Control
Skin Corrosion	Skin Corr. 1B (H314)	HCl generation upon moisture contact	Butyl rubber gloves (double-gloved), face shield
Target Organ Toxicity	STOT SE 3 (H336)	Volatile electrophile inhalation	Hard-ducted chemical fume hood (≥100 fpm)
Environmental Hazard	Halogenated Waste	Persistence & bioaccumulation potential	Segregated HDPE/PTFE waste containers

Spill Response & Decontamination Workflow

In the event of a localized spill inside the fume hood, immediate and calculated action is required to prevent inhalation exposure and uncontrolled exothermic reactions.

Step-by-Step Mitigation Protocol:

• Isolation: Immediately halt all work, lower the fume hood sash to maximize exhaust velocity, and alert nearby personnel. Do not attempt cleanup without verifying PPE integrity.

• Avoid Aqueous Solvents: Do NOT use water. Introducing water will trigger an exothermic hydrolysis reaction, releasing massive amounts of toxic HCl gas.

• Neutralization & Containment: Carefully cover the spill with a mild, dry alkaline absorbent (e.g., a 1:1:1 mixture of sodium carbonate, clay cat litter, and sand). This matrix simultaneously absorbs the liquid and neutralizes generated acids safely.

• Collection: Using non-sparking plastic tools, sweep the neutralized matrix into a wide-mouth high-density polyethylene (HDPE) container.

• Surface Decontamination: Wipe down the affected surface with a 5% sodium bicarbonate solution to neutralize any microscopic residue, followed by a standard soap and water wash. Dispose of all wipes as halogenated hazardous waste.

Waste Segregation & Disposal Plan

Because Methyl 5-(chloromethyl)thiophene-3-carboxylate contains both chlorine and sulfur, it must be strictly segregated from general organic waste and aqueous streams. Improper mixing can lead to hazardous pressurization or exceed the halogen limits of standard waste incinerators [3].

Step-by-Step Disposal Protocol:

• Segregation: Classify the material strictly as Halogenated Organic Waste . Never mix this stream with nitric acid, strong oxidizers, or general non-halogenated solvents.

• Containerization: Store waste in chemically compatible HDPE or PTFE containers. Because trace moisture can cause the gradual release of HCl gas, waste containers should be equipped with vented caps to prevent hazardous pressure buildup and potential container rupture.

• Labeling: Clearly label the container with EPA-compliant tags indicating "Hazardous Waste - Halogenated Organics (Contains Corrosive/Alkylating Agents)".

• Final Destruction: The only acceptable method of final disposal is high-temperature incineration at a permitted hazardous waste facility. The incinerator must operate at temperatures exceeding 1100°C to ensure complete thermal destruction of the thiophene ring. Furthermore, the facility must utilize caustic scrubbers to capture the highly toxic HCl and SOx​ gases generated during the combustion process [3].

Caption: Step-by-step operational workflow for the segregation, storage, and disposal of halogenated waste.

References

• methyl 5-(chloromethyl)thiophene-3-carboxylate — Chemical Substance Information. NextSDS Substance Database. Available at: [Link]

• Laboratory Chemical Safety Summary (LCSS): 2-(Chloromethyl)thiophene. PubChem - National Center for Biotechnology Information (NIH). Available at: [Link]

• Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Available at:[Link]